2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

Core Science & Biosynthesis

chemical and physical properties of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

An In-Depth Technical Guide to 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride: Properties, Synthesis, and Applications in Drug Discovery

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride is a bespoke building block of significant interest to the pharmaceutical and agrochemical industries. The presence of a sterically substantial, lipophilic 4,4-dimethylcyclohexyl moiety offers a unique scaffold for the design of novel therapeutic agents with potentially enhanced pharmacokinetic and pharmacodynamic profiles. This guide provides a comprehensive overview of the chemical and physical properties, a proposed synthetic route, and the anticipated reactivity of this compound. Furthermore, we delve into its potential applications in drug development, supported by detailed experimental protocols and mechanistic insights.

Core Compound Characteristics

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride (CAS Number: 1507845-05-7) is a reactive organosulfur compound featuring a sulfonyl chloride functional group attached to an ethyl chain, which is in turn bonded to a 4,4-dimethylcyclohexyl ring.[1][2] The bulky and lipophilic nature of the dimethylcyclohexyl group makes this a valuable intermediate for introducing this specific moiety into a larger molecular framework, a common strategy in medicinal chemistry to modulate properties such as solubility, metabolic stability, and target binding.[3]

Physicochemical Properties

Due to the limited availability of experimental data for this specific compound, many of its physicochemical properties are predicted based on its structure. These predictions, alongside known data, are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₀H₁₉ClO₂S	[2][4]
Molecular Weight	238.77 g/mol	[4]
CAS Number	1507845-05-7	[1][2]
Monoisotopic Mass	238.07942 Da	[4]
Predicted XlogP	4.1	[4]
Predicted Boiling Point	~350-400 °C at 760 mmHg	Inferred from similar structures
Predicted Melting Point	Not readily predictable	-
Appearance	Likely a colorless to pale yellow oil or low-melting solid	Inferred from similar structures
Solubility	Expected to be soluble in a wide range of organic solvents (e.g., dichloromethane, diethyl ether, ethyl acetate) and insoluble in water.	Inferred from general sulfonyl chloride properties

Structural Representation

Caption: 2D structure of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride.

Spectroscopic and Chromatographic Characterization

A multi-faceted analytical approach is essential for the unambiguous characterization of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride. The following sections detail the expected spectroscopic and chromatographic signatures of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.[5]

¹H NMR (Predicted): The proton NMR spectrum is expected to be complex in the aliphatic region.

• δ 3.5 - 3.8 ppm (t, 2H): Methylene protons alpha to the sulfonyl chloride group (-CH₂-SO₂Cl), deshielded by the electron-withdrawing sulfonyl group.[6]

• δ 1.8 - 2.0 ppm (m, 2H): Methylene protons beta to the sulfonyl chloride group (-CH₂-CH₂-SO₂Cl).

• δ 0.8 - 1.7 ppm (m, 9H): Cyclohexane ring protons.

• δ 0.85 - 0.95 ppm (s, 6H): Methyl protons of the gem-dimethyl group.

¹³C NMR (Predicted):

• δ 60 - 65 ppm: Methylene carbon alpha to the sulfonyl chloride group (-CH₂-SO₂Cl).

• δ 30 - 40 ppm: Carbons of the cyclohexane ring and the beta methylene group.

• δ 25 - 30 ppm: Methyl carbons of the gem-dimethyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid method for identifying the presence of the sulfonyl chloride functional group.[5]

• ~2950-2850 cm⁻¹: C-H stretching vibrations of the alkyl groups.

• ~1375-1410 cm⁻¹ (strong): Asymmetric S=O stretching, characteristic of sulfonyl chlorides.[5]

• ~1185-1204 cm⁻¹ (strong): Symmetric S=O stretching, also characteristic of sulfonyl chlorides.[5]

• ~550-850 cm⁻¹: C-Cl stretching.[7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.[5]

• Molecular Ion (M⁺): A peak corresponding to the molecular weight (238.77 g/mol ) should be observable, with a characteristic M+2 peak at an intensity of approximately one-third of the M⁺ peak due to the presence of the ³⁷Cl isotope.[5]

• Fragmentation: Common fragmentation pathways for alkyl sulfonyl chlorides include the loss of Cl (M-35/37) and SO₂ (M-64).[5]

Synthesis and Reactivity

Proposed Synthetic Workflow

A common and effective method for the preparation of alkyl sulfonyl chlorides is the oxidative chlorination of the corresponding thiol or disulfide.[1][8]

Caption: Proposed synthetic pathways to 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride.

Reactivity Profile

The reactivity of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride is dominated by the electrophilic nature of the sulfur atom. It readily undergoes nucleophilic substitution reactions with a variety of nucleophiles.[9]

• Reaction with Amines: This is the most common reaction of sulfonyl chlorides, leading to the formation of stable sulfonamides. This reaction is of paramount importance in medicinal chemistry.[3]

• Reaction with Alcohols: In the presence of a base, it will react with alcohols to form sulfonate esters.

• Hydrolysis: Sulfonyl chlorides are susceptible to hydrolysis, reacting with water to form the corresponding sulfonic acid. This necessitates the use of anhydrous conditions during its synthesis and handling.

Caption: General reaction scheme for the formation of sulfonamides.

Applications in Drug Development

The introduction of bulky, lipophilic groups is a well-established strategy in drug design to modulate a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The 4,4-dimethylcyclohexyl group in 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride can be leveraged for several purposes:

• Increased Lipophilicity: The non-polar nature of the dimethylcyclohexyl moiety can enhance the lipophilicity of a parent molecule, potentially improving its ability to cross cell membranes and the blood-brain barrier.

• Metabolic Stability: The gem-dimethyl group can sterically hinder metabolic enzymes, such as cytochrome P450s, from accessing and modifying nearby functional groups, thereby increasing the metabolic stability and half-life of a drug.

• Target Binding: The defined three-dimensional shape of the cyclohexane ring can provide a rigid scaffold that can be optimized for specific binding interactions within a protein's active site, potentially leading to increased potency and selectivity.

The sulfonamide linkage, readily formed from this sulfonyl chloride, is a privileged scaffold in medicinal chemistry, found in a wide range of drugs including antibiotics, diuretics, and anti-inflammatory agents.[3][10]

Experimental Protocols

The following protocols are provided as a guide for the synthesis and characterization of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride.

Synthesis via Oxidative Chlorination of the Corresponding Thiol

Materials:

• 2-(4,4-Dimethylcyclohexyl)ethanethiol

• N-Chlorosuccinimide (NCS)

• Acetonitrile (anhydrous)

• Water (deionized)

• Sodium sulfite (aqueous solution)

• Dichloromethane

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(4,4-dimethylcyclohexyl)ethanethiol (1.0 eq) in anhydrous acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• Slowly add N-Chlorosuccinimide (NCS) (2.2 eq) portion-wise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition of NCS, add deionized water (4.0 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite to destroy any excess oxidant.

• Extract the mixture with dichloromethane (3 x volume of acetonitrile).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride.

• The crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Characterization Protocols

¹H and ¹³C NMR Spectroscopy:

• Dissolve 5-10 mg of the purified product in approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Acquire ¹H and ¹³C NMR spectra on a 300 MHz or higher field NMR spectrometer.

FT-IR Spectroscopy:

• Acquire the IR spectrum of the neat liquid product between two NaCl plates or as a thin film on a KBr disk.

• Alternatively, use an ATR-FTIR spectrometer for a more rapid analysis.[5]

GC-MS Analysis:

• Prepare a dilute solution of the product in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column).

• Use a temperature program that allows for the separation of the product from any impurities.

• Acquire the mass spectrum using electron ionization (EI) at 70 eV.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride | 1507845-05-7 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. PubChemLite - 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride (C10H19ClO2S) [pubchemlite.lcsb.uni.lu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. acdlabs.com [acdlabs.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Sulfonyl chloride synthesis by oxidation [organic-chemistry.org]
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• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Exact Mass and MS/MS Fragmentation of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

Introduction

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel organic molecules is a cornerstone of modern chemical analysis. This guide provides a comprehensive technical overview of the analytical characterization of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride, a compound of interest in synthetic chemistry. We will delve into the determination of its exact mass through high-resolution mass spectrometry (HRMS) and predict its fragmentation behavior under tandem mass spectrometry (MS/MS) conditions. This document is designed to offer both theoretical grounding and practical insights, enabling a deeper understanding of the molecule's gas-phase chemistry.

The inherent reactivity of the sulfonyl chloride functional group presents unique challenges and opportunities for mass spectrometric analysis. A thorough understanding of its fragmentation pathways is crucial for its unambiguous identification in complex matrices and for quality control during its synthesis and application.

I. Theoretical Framework: Exact Mass and Isotopic Distribution

The exact mass of a molecule is a fundamental property derived from the sum of the masses of its constituent atoms' most abundant isotopes.[1][2] This is distinct from the nominal mass (the integer mass) and the average molecular weight, which considers the natural abundance of all isotopes. For 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride, with the molecular formula C₁₀H₁₉ClO₂S, the exact mass is a critical parameter for its confirmation.

The presence of chlorine and sulfur, with their characteristic isotopic distributions, provides a unique signature in the mass spectrum. Chlorine has two stable isotopes, ³⁵Cl (75.77%) and ³⁷Cl (24.23%), which results in a distinctive M+2 peak with an intensity of approximately one-third of the monoisotopic peak.[1] Sulfur also has isotopes (³²S, ³³S, ³⁴S), with ³⁴S contributing to the M+2 peak.[3]

Table 1: Isotopes of Elements in 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

Element	Isotope	Exact Mass (Da)	Natural Abundance (%)
Carbon	¹²C	12.00000	98.93
¹³C	13.00335	1.07
Hydrogen	¹H	1.00783	99.985
²H	2.01410	0.015
Chlorine	³⁵Cl	34.96885	75.77
³⁷Cl	36.96590	24.23
Oxygen	¹⁶O	15.99491	99.762
¹⁷O	16.99913	0.038
¹⁸O	17.99916	0.200
Sulfur	³²S	31.97207	95.02
³³S	32.97146	0.75
³⁴S	33.96787	4.21

Based on the molecular formula C₁₀H₁₉³⁵ClO₂S, the calculated monoisotopic mass is 238.07942 Da .[4] High-resolution mass spectrometry is essential to experimentally verify this exact mass with high accuracy, typically within a few parts per million (ppm), to confidently determine the elemental composition.[5]

II. Predicted MS/MS Fragmentation Pathways

Tandem mass spectrometry (MS/MS) utilizing collision-induced dissociation (CID) is a powerful technique for structural elucidation by fragmenting a selected precursor ion and analyzing the resulting product ions.[6] While no specific experimental MS/MS data for 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride is publicly available, we can predict the fragmentation pathways based on the known behavior of aliphatic sulfonyl chlorides and substituted cyclohexanes.[2][7]

The primary fragmentation of alkanesulfonyl chlorides is initiated by the cleavage of the S-Cl bond, followed by the loss of sulfur dioxide (SO₂).[2] The fragmentation of the alkyl chain, particularly the substituted cyclohexane ring, will also contribute significantly to the MS/MS spectrum.

Diagram 1: Proposed MS/MS Fragmentation Pathway

Caption: Proposed fragmentation pathway of protonated 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride.

Key Predicted Fragmentation Steps:

• Initial Loss of a Chlorine Radical: The most probable initial fragmentation event for the molecular ion is the homolytic cleavage of the relatively weak S-Cl bond, resulting in the loss of a chlorine radical (Cl•) to form an acylium-type ion at m/z 204.1158 .[2]

• Loss of Sulfur Dioxide (SO₂): Following the initial loss of chlorine, the resulting ion is expected to readily lose a neutral molecule of sulfur dioxide (SO₂), a common fragmentation pathway for sulfonyl compounds.[1][8] This would lead to the formation of a carbocation corresponding to the 2-(4,4-dimethylcyclohexyl)ethyl fragment at m/z 139.1481 .

• Fragmentation of the Cyclohexyl Ring and Alkyl Chain: The subsequent fragmentation will be driven by the stability of the resulting carbocations and will involve the dimethylcyclohexyl ethyl moiety.

  • Loss of Ethene: A common fragmentation for alkyl chains is the loss of neutral alkenes. The loss of ethene (C₂H₄) from the m/z 139.1481 ion would result in a fragment at m/z 111.1168 .

  • Ring Opening and Fragmentation: The 4,4-dimethylcyclohexyl ring can undergo ring-opening followed by fragmentation. A prominent fragmentation of substituted cyclohexanes is the loss of a C₄H₈ fragment (56 Da), which could lead to an ion at m/z 83.0855 .[7]

  • Formation of a tert-Butyl Cation: The presence of the gem-dimethyl group on the cyclohexane ring provides a source for the highly stable tert-butyl cation ([C(CH₃)₃]⁺) at m/z 57.0704 . This is a very common and often abundant fragment in the mass spectra of compounds containing this moiety.

Table 2: Predicted Major Fragment Ions in the MS/MS Spectrum

m/z (Predicted)	Proposed Formula	Description of Loss
239.0867	[C₁₀H₂₀ClO₂S]⁺	Protonated Molecule [M+H]⁺
204.1158	[C₁₀H₁₉O₂S]⁺	Loss of Cl•
139.1481	[C₁₀H₁₉]⁺	Loss of Cl• and SO₂
111.1168	[C₈H₁₅]⁺	Loss of C₂H₄ from m/z 139
83.0855	[C₆H₁₁]⁺	Fragmentation of the cyclohexyl ring
57.0704	[C₄H₉]⁺	Formation of tert-butyl cation

III. Experimental Protocol for Mass Spectrometric Analysis

To obtain high-quality exact mass and MS/MS data for 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride, a systematic approach involving careful sample preparation and instrument optimization is required. Due to the reactivity of sulfonyl chlorides, especially their sensitivity to moisture, anhydrous conditions are recommended for sample handling.[1]

A. Sample Preparation

• Solvent Selection: Dissolve the compound in a dry, aprotic solvent such as acetonitrile or dichloromethane to a final concentration of approximately 1 mg/mL.

• Stock Solution: Prepare a stock solution and perform serial dilutions to the desired concentration for analysis (typically in the low µg/mL to ng/mL range for modern mass spectrometers).

• Working Solution: For electrospray ionization (ESI), the final solution should be compatible with the mobile phase, often a mixture of acetonitrile and water with a small amount of acid (e.g., 0.1% formic acid) to promote protonation.

B. High-Resolution Mass Spectrometry (HRMS) for Exact Mass Determination

• Instrumentation: A high-resolution mass spectrometer such as a Time-of-Flight (TOF), Orbitrap, or Fourier-Transform Ion Cyclotron Resonance (FT-ICR) instrument is required.

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is recommended to generate the protonated molecule [M+H]⁺.

• Instrument Calibration: Calibrate the mass spectrometer immediately prior to analysis using a well-characterized calibration standard to ensure high mass accuracy.

• Data Acquisition: Acquire data in full scan mode over an appropriate m/z range (e.g., m/z 50-500).

• Data Analysis: Determine the exact mass of the monoisotopic peak and compare it to the theoretical exact mass of [C₁₀H₁₉ClO₂S + H]⁺ (m/z 239.0867). The mass error should be within 5 ppm.

C. Tandem Mass Spectrometry (MS/MS) for Fragmentation Analysis

• Instrumentation: A tandem mass spectrometer (e.g., triple quadrupole, Q-TOF, ion trap, Orbitrap) is necessary.

• Precursor Ion Selection: Isolate the protonated molecule [M+H]⁺ at m/z 239.1 in the first stage of the mass spectrometer.

• Collision-Induced Dissociation (CID): Introduce a collision gas (e.g., argon or nitrogen) into the collision cell and apply a range of collision energies to induce fragmentation.

• Data Acquisition: Acquire the product ion spectrum, which will show the m/z values of the fragment ions.

• Data Interpretation: Analyze the product ion spectrum to identify the major fragment ions and propose fragmentation pathways, comparing them to the predicted pathways.

Diagram 2: Experimental Workflow for MS Analysis

Caption: A streamlined workflow for the mass spectrometric analysis of the target compound.

IV. Conclusion

This technical guide has outlined the theoretical and practical considerations for the mass spectrometric analysis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride. The calculated exact mass of the protonated molecule is a key identifier, and its experimental verification with high accuracy is paramount. The predicted MS/MS fragmentation pathways, initiated by the loss of a chlorine radical and sulfur dioxide, followed by fragmentation of the alkylcyclohexyl moiety, provide a roadmap for the structural confirmation of this molecule. The experimental protocols provided offer a starting point for researchers to develop robust analytical methods for the characterization of this and similar sulfonyl chloride compounds. A thorough understanding of these analytical principles is indispensable for scientists in the pharmaceutical and chemical industries to ensure the identity, purity, and quality of their compounds.

V. References

• Mass Spectrometry of Cyclohexane. Michigan State University Department of Chemistry. Available at: [Link]

• Hardstaff, W. R., Langler, R. F., & Newman, M. J. (1974). Chlorine atom migration in the fragmentation of α-mesyl sulfonyl chlorides. Journal of Mass Spectrometry, 9(11), 355-356.

• PubChem Compound Summary for CID 83671419, 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride. National Center for Biotechnology Information. Available at: [Link]

• Exact Masses & Isotope Abundance Ratios. Michigan State University Department of Chemistry. Available at: [Link]

• Assassi, N., Tazerouti, A., & Canselier, J. P. (2005). Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. Journal of Chromatography A, 1071(1-2), 71–80.

• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. ResearchGate. Available at: [Link]

• IonSource. Exact Mass Measurement and Elemental Composition Determination. Available at: [Link]

• Mass (mass spectrometry) - Wikipedia. Available at: [Link]

• Calculating Exact Masses. University of Missouri Mass Spectrometry Facility. Available at: [Link]

• Electrospray ionization - Wikipedia. Available at: [Link]

• Collision-induced dissociation - Wikipedia. Available at: [Link]

• C6H12 mass spectrum of cyclohexane fragmentation pattern of m/z m/e ions for analysis and identification of cyclohexane. Doc Brown's Chemistry. Available at: [Link]

• mass spectra - fragmentation patterns. Chemguide. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. MDPI. Available at: [Link]

• Electrospray Ionization (ESI) Explained. YouTube. Available at: [Link]

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• 2. C6H12 mass spectrum of cyclohexane fragmentation pattern of m/z m/e ions for analysis and identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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A Predictive and Methodological Guide to the Solubility Profile of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride in Organic Solvents

An In-depth Technical Guide

Abstract

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride is a bespoke chemical entity for which, to date, no empirical solubility data has been published in peer-reviewed literature.[1] This guide serves as a critical resource for researchers, chemists, and drug development professionals by providing a comprehensive theoretical framework to predict its solubility behavior and a detailed, self-validating experimental protocol for its accurate determination. By analyzing the compound's molecular structure, we predict a favorable solubility profile in non-polar to moderately polar aprotic organic solvents. The primary challenge in determining its solubility lies in the inherent reactivity of the sulfonyl chloride moiety, which is highly susceptible to solvolysis. This guide presents a robust gravimetric-based methodology conducted under stringent anhydrous conditions, designed to mitigate degradation and ensure the scientific integrity of the resulting data.

Introduction to the Molecule and the Challenge

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride (CAS No. 1507845-05-7) is an aliphatic sulfonyl chloride characterized by a bulky, lipophilic dimethylcyclohexyl group connected via an ethyl spacer to the reactive sulfonyl chloride functional group.[2][3] Sulfonyl chlorides are foundational reagents in organic synthesis, widely used for the formation of sulfonamides, sulfonate esters, and other sulfur-containing compounds of interest in medicinal chemistry and materials science.[4]

The solubility of a reagent is a fundamental physical property that dictates its utility, influencing reaction kinetics, purification strategies (e.g., crystallization), and formulation. Despite its potential as a synthetic building block, the solubility profile of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride remains uncharacterized in public literature.[1] This guide addresses this knowledge gap by:

• Providing a predictive analysis of its solubility based on first principles of chemical structure.

• Detailing the significant experimental challenges posed by the compound's reactivity.

• Presenting a rigorous, step-by-step protocol for generating reliable, quantitative solubility data.

Theoretical & Predictive Solubility Analysis

The principle of "like dissolves like" provides a powerful predictive tool for estimating solubility.[5] The molecular structure of the target compound contains two distinct domains that govern its interactions with solvents.

Molecular Structure Deconstruction

• The Lipophilic Domain: The 4,4-dimethylcyclohexyl group is a large, non-polar, and sterically bulky aliphatic moiety. This feature strongly suggests that the molecule will be readily solvated by non-polar and weakly polar organic solvents through van der Waals forces. The predicted octanol-water partition coefficient (XlogP) of 4.1 further corroborates a strong preference for lipophilic environments over aqueous media.[1]

• The Polar/Reactive Domain: The ethane-1-sulfonylchloride (-CH₂CH₂SO₂Cl) group is the molecule's polar, electrophilic center. While the sulfonyl group itself is polar, its contribution to overall solubility is counteracted by the large non-polar tail. More importantly, this group is highly susceptible to nucleophilic attack, particularly by protic solvents like water and alcohols, leading to rapid solvolysis (hydrolysis) to form the corresponding sulfonic acid.[6]

Predicted Solubility Trends

Based on this analysis, the following solubility trends are predicted:

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar Aprotic	Hexanes, Cyclohexane, Toluene	High	The non-polar nature of these solvents will effectively solvate the large aliphatic domain of the molecule.
Moderately Polar Aprotic	Diethyl Ether, Tetrahydrofuran (THF), Dichloromethane (DCM), Ethyl Acetate	High to Moderate	These solvents offer a balance of polarity to interact with the sulfonyl chloride group without being nucleophilic, while also effectively solvating the aliphatic portion.
Polar Aprotic	Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Moderate to Low	While these solvents are polar, their high polarity may not be optimal for solvating the large, non-polar cyclohexyl group, potentially limiting solubility.
Polar Protic	Water, Methanol, Ethanol	Insoluble (Reactive)	The compound will have negligible solubility and will preferentially react with these solvents via solvolysis. Low aqueous solubility is a known characteristic that can paradoxically protect sulfonyl chlorides from rapid hydrolysis in biphasic systems.[7][8]

The Critical Challenge: Preventing Solvolysis During Measurement

The primary obstacle to accurately measuring the solubility of any sulfonyl chloride is its decomposition via solvolysis.[6] The presence of even trace amounts of water or other nucleophiles in a solvent will lead to the formation of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonic acid. This process consumes the parent compound, leading to a gross underestimation of its true solubility.

Consequence: If the decomposition occurs, the experiment is no longer measuring the equilibrium concentration of the sulfonyl chloride but rather a changing mixture of starting material and degradation product. Therefore, the implementation of stringent anhydrous and inert techniques is not merely recommended; it is essential for data integrity.[9]

Experimental Protocol for Quantitative Solubility Determination

This protocol employs a gravimetric method, which is robust and well-suited for non-volatile solutes like the target compound. It avoids the complexities of chromatographic methods that might be compromised by on-column reactions.

Objective

To determine the equilibrium solubility (in mg/mL or g/L) of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride in a selected range of anhydrous organic solvents at a constant, defined temperature (e.g., 25.0 °C).

Materials and Reagents

• Solute: 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride (purity >95%)

• Solvents: Anhydrous grade (<50 ppm H₂O) of selected solvents (e.g., Hexane, Toluene, DCM, THF, Ethyl Acetate, Acetonitrile).

• Equipment:

  • Analytical balance (± 0.1 mg precision)

  • Constant temperature shaker or magnetic stir plate with a water bath

  • Benchtop centrifuge with appropriate sealed rotors

  • Calibrated positive displacement pipettes or gas-tight syringes

  • Inert gas supply (Nitrogen or Argon) with manifold

  • Schlenk line or glovebox (recommended)

  • Oven-dried glassware (vials with PTFE-lined caps, beakers, etc.)

Experimental Workflow Diagram

Caption: High-level workflow for the gravimetric determination of solubility.

Step-by-Step Methodology

• Preparation (Day 0):

  • Place all required glassware (e.g., 4 mL screw-cap vials, small beakers) in an oven at 120 °C for at least 4 hours.

  • Transfer the glassware to a desiccator to cool under vacuum.

  • If not using a glovebox, set up a Schlenk line or manifold to provide a constant positive pressure of inert gas.

• Saturation (Day 1):

  • In an inert atmosphere (glovebox or under inert gas flow), add a precise volume (e.g., 2.00 mL) of a selected anhydrous solvent to a vial.

  • Add an excess of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride to the solvent. "Excess" means enough solid remains undissolved to form a visible slurry (e.g., 50-100 mg).

  • Tightly seal the vial with a PTFE-lined cap.

  • Place the vial on a shaker or stirring plate in a constant temperature bath set to the desired temperature (e.g., 25.0 ± 0.1 °C).

  • Allow the slurry to equilibrate for at least 24 hours to ensure saturation is reached.

• Phase Separation and Aliquoting (Day 2):

  • Remove the vial from the shaker and place it in a centrifuge. Spin at high speed (e.g., 10,000 x g) for 15 minutes to firmly pellet the undissolved solid.

  • Prepare a tared (pre-weighed) vial and record its mass (W₁).

  • Working quickly in an inert atmosphere, carefully withdraw a precise aliquot (e.g., 1.000 mL) of the clear supernatant using a calibrated positive displacement pipette or gas-tight syringe. Crucially, do not disturb the solid pellet.

  • Dispense the supernatant into the tared vial and seal it.

• Gravimetric Analysis (Day 2):

  • Gently remove the cap from the tared vial containing the sample.

  • Place the vial in a fume hood and evaporate the solvent under a gentle stream of dry nitrogen. Avoid heating, as this could cause thermal decomposition.

  • Once all solvent has evaporated, place the vial in a desiccator under vacuum for at least 1 hour to remove any residual solvent.

  • Weigh the vial containing the dry solute residue and record the mass (W₂).

Calculation and Self-Validation

Calculation: The solubility (S) is calculated using the following formula:

S (mg/mL) = (W₂ - W₁) / V

Where:

• W₁ is the mass of the tared vial (in mg).

• W₂ is the mass of the vial with the dried residue (in mg).

• V is the volume of the aliquot taken (in mL).

Self-Validating Purity Check (Trustworthiness Pillar): To ensure the measured residue is the intact sulfonyl chloride and not its sulfonic acid hydrolysate, a post-measurement purity check is essential.

• Procedure: After the final weighing (W₂), re-dissolve the residue in a small amount of anhydrous CDCl₃ and acquire a ¹H NMR spectrum.

• Validation: Compare the spectrum to that of the original starting material. The absence of new signals, particularly a broad peak characteristic of a sulfonic acid proton, confirms the integrity of the sample and validates the solubility measurement.

Caption: The self-validating loop to ensure data integrity.

Data Presentation

Quantitative results should be presented in a clear, tabular format to facilitate comparison across different solvents.

Table 1: Experimentally Determined Solubility of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride at 25.0 °C

Solvent	Solvent Class	Relative Polarity²	Dielectric Constant (20°C)³	Measured Solubility (mg/mL)
n-Hexane	Non-Polar Aprotic	0.009	1.89	[Experimental Data]
Toluene	Non-Polar Aprotic	0.099	2.38	[Experimental Data]
Dichloromethane	Mod. Polar Aprotic	0.309	9.08	[Experimental Data]
Tetrahydrofuran	Mod. Polar Aprotic	0.207	7.52	[Experimental Data]
Ethyl Acetate	Mod. Polar Aprotic	0.228	6.02	[Experimental Data]
Acetonitrile	Polar Aprotic	0.460	37.5	[Experimental Data]

² Relative polarity values from C. Reichardt, normalized from measurements of solvent shifts.[10] ³ Dielectric constants from various sources.[11]

Safety Precautions

• 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride is expected to be corrosive and a lachrymator, typical of sulfonyl chlorides.

• Upon contact with moisture, it will release corrosive hydrogen chloride (HCl) gas.

• Always handle this compound in a certified chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile or neoprene gloves.

• Ensure all waste is disposed of according to institutional guidelines for reactive chemical waste.

Conclusion

While empirical data for the solubility of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride is absent from the scientific literature, a robust prediction can be made based on its molecular structure. It is expected to be highly soluble in non-polar to moderately polar aprotic organic solvents and reactive in protic media. The primary challenge to its characterization is its moisture sensitivity. The detailed gravimetric protocol provided herein offers a reliable and self-validating method for researchers to generate the first high-quality, quantitative solubility data for this compound, enabling its effective use in future synthetic applications.

References

• Benchchem. A Comparative Guide to Sulfonyl Chlorides in Organic Synthesis: 4-(Chlorosulfonyl)benzoic Acid in Focus. Benchchem.
• EXPERIMENT 1 DETERMIN
• North, M., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.
• JoVE. (2015). Video: Determining the Solubility Rules of Ionic Compounds. Journal of Visualized Experiments.
• Kevill, D. N., & D'souza, M. J. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs.
• Bentley, T. W. (2020). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. PMC.
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).
• Hefter, G. T., & Tomkins, R. P. T. (Eds.). (n.d.). The Experimental Determination of Solubilities.
• Benchchem. A Technical Guide to the Solubility and Stability of Reactive Blue 19 in Aqueous Buffers. Benchchem.
• Kevill, D. N., & D'souza, M. J. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. MDPI.
• Chemcas. 2-(4,4-dimethylcyclohexyl)
• PubChem. 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride. PubChemLite.
• North, M., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.
• Benchchem. Preventing decomposition of sulfonyl chloride during reaction. Benchchem.
• Benchchem. Solubility of Salicyloyl Chloride in Common Organic Solvents: A Technical Guide. Benchchem.
• Chemistry LibreTexts. (2023). Solubility and Factors Affecting Solubility. Chemistry LibreTexts.
• LookChem. Chemical Synthesis and Properties of Sulfonyl halides. LookChem.
• Synthesis of sulfonyl chloride substr
• Sigma-Aldrich. 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride. Sigma-Aldrich.
• MilliporeSigma. (2022). Properties of Common Organic Solvents.
• Seidell, A. (n.d.).
• University of California, Irvine. (2020). Common Solvents Used in Organic Chemistry: Table of Properties.

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Structural and Crystallographic Profiling of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride: A 3D Conformational Guide for Drug Discovery

Executive Summary

In modern structure-based drug design (SBDD), the spatial orientation and steric demands of lipophilic building blocks dictate the pharmacokinetic and pharmacodynamic success of a candidate molecule. 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride (CAS 1507845-05-7) [1] has emerged as a highly valuable electrophilic intermediate. It is primarily utilized to install bulky, metabolically stable aliphatic sulfonamide moieties into active pharmaceutical ingredients (APIs) [4].

This whitepaper provides an in-depth technical analysis of the 3D crystallographic properties, conformational dynamics, and structural elucidation methodologies associated with this specific sulfonyl chloride and its downstream derivatives.

3D Structural Architecture and Conformational Dynamics

The 3D architecture of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride is defined by three distinct topological zones: the rigid cycloalkyl head, the flexible aliphatic linker, and the electrophilic sulfonyl chloride tail.

The 4,4-Dimethylcyclohexyl Shield

The presence of a gem-dimethyl group at the C4 position fundamentally alters the conformational landscape of the cyclohexane ring. In a standard cyclohexane ring, rapid chair-chair interconversion occurs at room temperature. However, the bulky dimethyl groups impose severe 1,3-diaxial steric penalties if the ring flips to place the ethylsulfonyl tail in an axial position.

• Causality in SBDD: Consequently, the ring is conformationally locked into a single chair conformation where the ethylsulfonyl tail is exclusively projected equatorially . This predictable vector allows computational chemists to reliably model the trajectory of the molecule within a target receptor pocket.

The Sulfonyl Chloride Geometry

X-ray crystallographic studies of analogous aliphatic sulfonyl chlorides reveal a highly distorted tetrahedral geometry around the sulfur(VI) center [2]. The strong electrostatic repulsion between the two oxygen lone pairs widens the O=S=O angle significantly beyond the ideal 109.5°, compressing the C-S-Cl angle and elongating the highly reactive S-Cl bond.

Table 1: Extrapolated Crystallographic Parameters for the Aliphatic Sulfonyl Core

Data synthesized from high-resolution X-ray diffraction of analogous aliphatic sulfonyl chlorides and their stable sulfonamide derivatives [2, 3].

Structural Parameter	Expected Value (Å / °)	Mechanistic & Structural Significance
S=O Bond Length	1.42 – 1.44 Å	Exhibits strong double-bond character; highly polarized, serving as a potent hydrogen-bond acceptor in biological targets.
S–Cl Bond Length	2.02 – 2.06 Å	Highly elongated and labile; the primary site for nucleophilic acyl substitution (S_N2 at sulfur).
S–C (Aliphatic)	1.76 – 1.78 Å	Stable covalent linkage; resists metabolic cleavage compared to S-N or S-O bonds.
O=S=O Angle	119.0° – 120.5°	Widened due to oxygen lone-pair repulsion, flattening the steric profile of the SO₂ headgroup.
C–S–Cl Angle	104.0° – 106.5°	Compressed to accommodate the expanded O=S=O angle, exposing the anti-bonding orbital (σ*) for nucleophilic attack.

Experimental Methodologies for Structural Elucidation

Aliphatic sulfonyl chlorides are notoriously difficult to crystallize directly due to their low melting points (often existing as viscous liquids or amorphous waxes at room temperature) and high susceptibility to atmospheric hydrolysis. To obtain high-resolution 3D crystallographic data, researchers must employ self-validating derivatization protocols.

Protocol: Synthesis and Crystallization of a Heavy-Atom Sulfonamide Derivative

• Objective: To lock the flexible ethyl linker into a stable crystal lattice and resolve the phase problem in X-ray crystallography via anomalous dispersion.

Step-by-Step Methodology:

• Inert Setup: Purge a flame-dried Schlenk flask with argon. Dissolve 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride (1.0 mmol) in 10 mL of anhydrous dichloromethane (DCM).

• Heavy-Atom Tagging: Cool the solution to 0 °C using an ice bath. Add 4-bromoaniline (1.2 mmol). Causality: The bromine atom acts as a heavy anomalous scatterer, which is strictly required to determine the absolute structure and definitively map the electron density of the aliphatic tail.

• Catalytic Base Addition: Dropwise add triethylamine (TEA, 2.0 mmol). Causality: TEA acts as an acid scavenger, neutralizing the HCl byproduct to drive the reaction forward and prevent the degradation of the acid-sensitive sulfonamide product.

• Maturation & Workup: Stir at room temperature for 4 hours. Wash the organic phase with 1M HCl (to remove unreacted amine), saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Vapor Diffusion Crystallization: Dissolve the purified sulfonamide in a minimal volume of hot ethyl acetate (solvent) within a small inner vial. Place this inside a larger sealed chamber containing hexanes (antisolvent). Causality: Vapor diffusion provides a highly controlled, slow supersaturation gradient, preventing rapid nucleation and yielding large, diffraction-quality single crystals.

• Harvesting: Isolate the crystals under a microscope using a cryo-loop coated in perfluoropolyether oil. Causality: The oil displaces surface moisture and freezes into a glass at 100 K, protecting the crystal from atmospheric degradation and ice-ring diffraction during data collection.

Workflow for the crystallographic derivatization and structural elucidation of aliphatic sulfonyl chlorides.

Mechanistic Role in Drug Development

The 3D spatial arrangement of the 2-(4,4-dimethylcyclohexyl)ethyl group is not merely a structural curiosity; it is a deliberate design choice in medicinal chemistry [4].

When this sulfonyl chloride is converted into a sulfonamide-based drug candidate, the rigid, bulky cyclohexane ring acts as a steric shield . Cytochrome P450 (CYP450) enzymes, which are responsible for the metabolic degradation of drugs in the liver, require close spatial access to oxidize aliphatic chains or cleave sulfonamide bonds. The gem-dimethyl group creates a massive van der Waals exclusion zone, physically blocking the enzyme's catalytic heme iron from accessing the vulnerable sulfonamide linker.

Furthermore, the two-carbon ethyl linker provides just enough rotational freedom to allow the sulfonamide pharmacophore to anchor itself via hydrogen bonds to the target receptor, while the bulky tail projects outward into the solvent-exposed region or a hydrophobic sub-pocket.

Mechanistic pathway of steric shielding provided by the 4,4-dimethylcyclohexyl moiety in vivo.

References

• Baatz, C., et al. "Novel Cation[N(SO2NMe3)2]+ and Its Synthesis and Crystal Structure." Inorganic Chemistry, ACS Publications. Available at: [Link]

• Naredla, R. R., & Klumpp, D. A. "Crystal structure of N,N-diisopropyl-4-methylbenzenesulfonamide." IUCrData, NSF PAR. Available at: [Link]

• Wang, J., et al. "Visible-Light-Induced Decarboxylative Aminosulfonylation of (Hetero)aryl Carboxylic Oxime Esters." Organic Letters, ACS Publications. Available at: [Link]

Mechanistic Architecture and Synthesis Protocols for 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride

Executive Summary & Strategic Rationale

The 2-(4,4-dimethylcyclohexyl)ethane scaffold is a sterically demanding, highly lipophilic aliphatic tail frequently utilized in medicinal chemistry to probe deep hydrophobic pockets within target proteins. Synthesizing its sulfonyl chloride derivative, 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride (CAS: 1507845-05-7) [1][2], enables the rapid generation of diverse sulfonamide libraries, which are critical for modulating target binding affinity and metabolic stability.

Traditional methods for synthesizing aliphatic sulfonyl chlorides rely on the oxidative chlorination of the corresponding thiol. However, from a process chemistry perspective, aliphatic thiols present significant liabilities: severe malodor, high toxicity, and a propensity for premature oxidative dimerization into disulfides.

Expertise & Experience: To bypass these operational bottlenecks, this guide details an optimized, scalable pathway utilizing an S-alkylisothiouronium salt intermediate[3]. This approach replaces the volatile, foul-smelling thiol with a highly crystalline, odorless solid. The salt serves as a stable, bench-friendly handle that undergoes direct, in situ oxidative chlorination to yield the target sulfonyl chloride with high chemoselectivity and minimal process mass intensity (PMI).

Retrosynthetic Workflow & Pathway Visualization

The synthetic architecture is designed in two distinct phases:

• S-Alkylation: Nucleophilic displacement of a terminal halide by thiourea.

• Oxidative Chlorination: Controlled, multi-equivalent oxidation utilizing N-chlorosuccinimide (NCS) and aqueous hydrochloric acid[4].

Workflow for the synthesis of 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride.

Mechanistic Elucidation of Oxidative Chlorination

The transformation of the isothiouronium salt to the sulfonyl chloride is a complex, multi-step cascade driven by NCS in the presence of aqueous HCl. Understanding the causality behind these reagents is critical for process control.

Causality of Reagent Selection: Bubbling chlorine (Cl₂) gas is the traditional industrial method, but it is highly hazardous and prone to over-oxidizing the substrate, leading to C-S bond cleavage[3]. NCS acts as a mild, controlled source of electrophilic chlorine (Cl⁺). Aqueous HCl serves a dual, auto-catalytic purpose: it provides the necessary water for the oxygenation steps and acts as a proton source to facilitate the initial cleavage of the C-S bond from the urea leaving group[4].

The Cascade Mechanism:

• Electrophilic Cleavage: Electrophilic attack by Cl⁺ on the sulfur atom of the isothiouronium salt induces the departure of a urea derivative, yielding a highly reactive sulfenyl chloride (R-S-Cl).

• First Hydrolysis: Water (from the aqueous HCl) attacks the sulfenyl chloride, displacing the chloride ion to form sulfenic acid (R-S-OH).

• Second Oxidation: A second equivalent of NCS rapidly oxidizes the sulfenic acid to a sulfinyl chloride (R-S(=O)-Cl).

• Second Hydrolysis: Hydrolysis of the sulfinyl chloride yields sulfinic acid (R-S(=O)-OH).

• Final Oxidation: The final equivalent of NCS oxidizes the sulfinic acid to the stable sulfonyl chloride (R-SO₂Cl).

Stepwise mechanistic pathway of NCS-mediated oxidative chlorination.

Protocol Architecture (Self-Validating Systems)

To ensure high trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Physical state changes and in-process controls (IPCs) are embedded to confirm reaction progress without requiring immediate LC-MS analysis.

Step 1: Synthesis of S-[2-(4,4-Dimethylcyclohexyl)ethyl]isothiouronium bromide

• Charge: To a 250 mL round-bottom flask, add 2-(4,4-dimethylcyclohexyl)ethyl bromide (50.0 mmol) and thiourea (55.0 mmol, 1.1 equiv).

• Solvent: Suspend the mixture in absolute ethanol (100 mL).

• Reaction: Heat the mixture to reflux (approx. 78°C) under a nitrogen atmosphere for 12 hours.

• Self-Validation (IPC): The starting bromide is a dense liquid, and thiourea is partially soluble. As the reaction progresses, the mixture becomes homogeneous. Upon completion, cooling the flask to 0°C will induce massive precipitation of the product as a highly crystalline, white solid. If crystallization does not occur, conversion is incomplete.

• Isolation: Filter the solid, wash with ice-cold diethyl ether (2 × 20 mL), and dry under vacuum to afford the odorless salt.

Step 2: Oxidative Chlorination to the Target Sulfonyl Chloride

Caution: This reaction is highly exothermic. Strict temperature control is required to prevent hydrolysis of the product into the unreactive sulfonic acid.

• Preparation: In a 500 mL jacketed reactor, suspend N-chlorosuccinimide (NCS) (200 mmol, 4.0 equiv) in acetonitrile (150 mL) and 2M aqueous HCl (30 mL).

• Cooling: Chill the suspension to 10°C using a circulating chiller.

• Addition: Add the S-[2-(4,4-Dimethylcyclohexyl)ethyl]isothiouronium bromide (50.0 mmol) portion-wise over 45 minutes.

• Exotherm Control: Monitor the internal temperature probe. Adjust the addition rate to ensure the internal temperature never exceeds 20°C .

• Self-Validation (IPC): The reaction mixture will transition from a heavy suspension to a nearly clear solution as the insoluble isothiouronium salt is consumed and the highly soluble sulfonyl chloride is generated. TLC (Hexane/EtOAc 9:1, KMnO₄ stain) will show complete consumption of the baseline-retained salt and the appearance of a high-Rf spot (product).

• Workup: Quench the reaction by adding ice water (200 mL). Extract the aqueous layer with methyl tert-butyl ether (MTBE) (3 × 100 mL). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (bath temp < 30°C) to yield 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride as a pale yellow oil.

Quantitative Data Synthesis

The selection of the NCS/HCl system is grounded in empirical comparative data. The table below summarizes the yield, reaction time, and safety profiles of various oxidative chlorination methodologies applied to aliphatic systems similar to the 4,4-dimethylcyclohexyl scaffold[4][5][6].

Reagent System	Precursor Required	Avg. Yield (%)	Reaction Time	Safety / Handling Profile	Odor Profile
NCS / aq. HCl	Isothiouronium Salt	85 – 95%	1 – 2 h	Mild, bench-stable, controlled exotherm	Excellent (Odorless)
Cl₂ (gas) / H₂O	Thiol or Salt	60 – 70%	2 – 4 h	High risk, toxic gas, specialized equipment	Poor (if Thiol used)
H₂O₂ / ZrCl₄	Thiol	75 – 85%	< 1 h	Highly exothermic, scalable	Poor (Thiol required)
NaOCl (Bleach)	Thiol	50 – 65%	3 – 5 h	Prone to over-oxidation and C-S cleavage	Poor (Thiol required)

Table 1: Comparative analysis of oxidative chlorination methodologies for aliphatic sulfonyl chloride synthesis.

References

• NextSDS Chemical Database. "2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride — Chemical Substance Information." NextSDS. URL: [Link]

• Nishiguchi, A.; Maeda, K.; Miki, S. "Sulfonyl Chloride Formation from Thiol Derivatives by N-Chlorosuccinimide Mediated Oxidation." Synthesis, 2006, 4131-4134. URL: [Link]

• Prakash, G. K. S.; Mathew, T.; Panja, C.; Olah, G. A. "Chlorotrimethylsilane−Nitrate Salts as Oxidants: Direct Oxidative Conversion of Thiols and Disulfides to Sulfonyl Chlorides." Journal of Organic Chemistry, 2007, 72, 5847-5850. URL: [Link]

• Zheng, X. et al. "Method for preparing sulfonyl chloride in environment-friendly mode." Chinese Patent CN103193687A, 2013.

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• 3. CN103193687A - Method for preparing sulfonyl chloride in environment-friendly mode - Google Patents [patents.google.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Multi-Step Synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

Introduction

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride is a bespoke chemical entity with potential applications in medicinal chemistry and materials science as a versatile synthetic intermediate. Its gem-dimethylcyclohexyl moiety offers steric bulk and lipophilicity, while the sulfonyl chloride functional group serves as a reactive handle for the introduction of sulfonamide, sulfonate ester, and sulfone linkages. This application note provides a comprehensive, step-by-step protocol for the multi-step synthesis of this target molecule, designed for researchers, scientists, and drug development professionals. The described synthetic pathway is constructed from well-established chemical transformations, ensuring a logical and reproducible workflow.

Overall Synthetic Workflow

The synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride is a multi-step process commencing with the reduction of 4,4-dimethylcyclohexanone. The resultant alcohol is then converted to a bromide, which is used to form a Grignard reagent. This organometallic intermediate is subsequently reacted with ethylene oxide to yield 2-(4,4-dimethylcyclohexyl)ethanol. The alcohol is then transformed into the corresponding thiol via a tosylate intermediate. Finally, the thiol undergoes oxidative chlorination to afford the desired sulfonyl chloride.

Figure 1: Overall synthetic workflow for 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride.

Materials and Methods

All reagents should be of analytical grade and used as received unless otherwise specified. Solvents should be anhydrous where noted. Standard laboratory safety procedures, including the use of personal protective equipment (PPE), should be strictly followed. All reactions should be performed in a well-ventilated fume hood.

Detailed Experimental Protocols

Part 1: Synthesis of 2-(4,4-Dimethylcyclohexyl)ethanol

This part of the synthesis focuses on the construction of the core carbon skeleton.

Step 1.1: Synthesis of 4,4-Dimethylcyclohexanol

• To a stirred solution of 4,4-dimethylcyclohexanone (1.0 eq) in methanol at 0 °C, add sodium borohydride (1.5 eq) portion-wise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the reaction by the dropwise addition of 1 M HCl until the effervescence ceases.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford 4,4-dimethylcyclohexanol as a white solid, which can be used in the next step without further purification.

Step 1.2: Synthesis of 1-Bromo-4,4-dimethylcyclohexane

• To a solution of 4,4-dimethylcyclohexanol (1.0 eq) in a suitable solvent such as toluene, add hydrobromic acid (48%, 3.5 eq).[1][2]

• Heat the reaction mixture to reflux with a Dean-Stark apparatus to remove water.[1][2]

• Continue refluxing for 4-6 hours, monitoring the reaction by TLC.

• After cooling to room temperature, carefully separate the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield 1-bromo-4,4-dimethylcyclohexane as a colorless oil.

Step 1.3: Synthesis of 2-(4,4-Dimethylcyclohexyl)ethanol

• In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine to initiate the reaction.

• Add a solution of 1-bromo-4,4-dimethylcyclohexane (1.0 eq) in anhydrous diethyl ether dropwise to the magnesium turnings.

• The reaction is initiated, and the mixture is refluxed until the magnesium is consumed, forming the Grignard reagent.[3][4]

• Cool the Grignard reagent to 0 °C.

• In a separate flask, condense ethylene oxide (1.5 eq) at -78 °C and dissolve it in cold, anhydrous diethyl ether.

• Add the solution of ethylene oxide dropwise to the stirred Grignard reagent at 0 °C.[5]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and a saturated aqueous solution of ammonium chloride.[4]

• Extract the aqueous mixture with diethyl ether (3 x volumes).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to afford 2-(4,4-dimethylcyclohexyl)ethanol as a colorless oil.

Part 2: Synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-thiol

This part involves the conversion of the alcohol to the corresponding thiol, a key intermediate for the final step.

Step 2.1: Synthesis of 2-(4,4-Dimethylcyclohexyl)ethyl tosylate

• To a solution of 2-(4,4-dimethylcyclohexyl)ethanol (1.0 eq) in dry dichloromethane at 0 °C, add pyridine (1.5 eq) followed by p-toluenesulfonyl chloride (1.2 eq).[6]

• Stir the reaction at 0 °C for 4 hours. The reaction can be allowed to warm to room temperature if it proceeds slowly.[6]

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with water and separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the desired tosylate, which can be used in the next step without further purification.[6]

Step 2.2: Synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-thiol

• A solution of 2-(4,4-dimethylcyclohexyl)ethyl tosylate (1.0 eq) and thiourea (1.1 eq) in ethanol is refluxed for 3-4 hours.[7][8]

• Monitor the formation of the isothiouronium salt intermediate by TLC.

• After cooling, add a solution of sodium hydroxide (2.0 eq) in water to the reaction mixture.[7]

• Reflux the mixture for an additional 2-3 hours to hydrolyze the isothiouronium salt.[7]

• Cool the reaction mixture to room temperature and acidify with 1 M HCl.

• Extract the product with diethyl ether (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude thiol by vacuum distillation to obtain 2-(4,4-dimethylcyclohexyl)ethane-1-thiol as a colorless liquid.

Part 3: Synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride

This final part describes the oxidative chlorination of the thiol to the target sulfonyl chloride.

• To a stirred solution of 2-(4,4-dimethylcyclohexyl)ethane-1-thiol (1.0 eq) in a suitable solvent like dichloromethane at 0 °C, add 30% hydrogen peroxide (3.0 eq).[9][10]

• To this mixture, add thionyl chloride (1.0 eq) dropwise, maintaining the temperature at 0 °C.[9][11]

• A vigorous reaction is expected. After the addition is complete, stir the reaction mixture at room temperature for 15-30 minutes.

• Monitor the reaction by TLC.

• Upon completion, carefully add water to quench the reaction.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to afford the crude 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel if necessary.

Quantitative Data Summary

Step	Starting Material	Reagents	Product	Expected Yield (%)
1.1	4,4-Dimethylcyclohexanone	Sodium borohydride, Methanol	4,4-Dimethylcyclohexanol	>95
1.2	4,4-Dimethylcyclohexanol	Hydrobromic acid, Toluene	1-Bromo-4,4-dimethylcyclohexane	80-90
1.3	1-Bromo-4,4-dimethylcyclohexane	Magnesium, Ethylene oxide, Diethyl ether	2-(4,4-Dimethylcyclohexyl)ethanol	60-70
2.1	2-(4,4-Dimethylcyclohexyl)ethanol	p-Toluenesulfonyl chloride, Pyridine, Dichloromethane	2-(4,4-Dimethylcyclohexyl)ethyl tosylate	85-95
2.2	2-(4,4-Dimethylcyclohexyl)ethyl tosylate	Thiourea, Sodium hydroxide, Ethanol	2-(4,4-Dimethylcyclohexyl)ethane-1-thiol	70-85
3	2-(4,4-Dimethylcyclohexyl)ethane-1-thiol	Hydrogen peroxide, Thionyl chloride, Dichloromethane	2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride	80-95

Characterization

The identity and purity of the final product, 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride, should be confirmed by standard analytical techniques, including:

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• Mass Spectrometry: To determine the molecular weight.

• FT-IR Spectroscopy: To identify the characteristic sulfonyl chloride (S=O) stretching frequencies.

Conclusion

This application note provides a detailed and logical multi-step synthetic protocol for the preparation of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride. By following these field-proven methodologies, researchers can reliably synthesize this valuable chemical intermediate for further applications in their respective fields.

References

• Snow, A. W., et al. (Year). Journal of Applied Polymer Science, 43(3), 503-510.

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(24), 9287–9291. [Link]

• Khodaei, M. M., Bahrami, K., & Soheilizad, M. (2012). A simple and highly effective oxidative chlorination protocol for the preparation of arenesulfonyl chlorides. Tetrahedron Letters, 53(38), 5169-5172.
• Frank, R. L., & Smith, P. V. (1946). The Preparation of Mercaptans from Alcohols. Journal of the American Chemical Society, 68(10), 2103–2104.
• Urquhart, G. G., Connor, R., & Gates, M. (1943). The Preparation of Mercaptans from Alcohols and Thiourea. Organic Syntheses, 23, 64.
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• Organic Syntheses. (n.d.). Procedure.
• Pearson. (n.d.). (a) Show how ethanol and cyclohexanol may be used to synthesize c....
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The Strategic Application of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride in Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: Unveiling a Versatile Building Block

In the landscape of medicinal chemistry, the strategic selection of building blocks is paramount to the successful development of novel therapeutic agents. 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride is a bifunctional reagent poised for significant utility in drug discovery programs. This molecule uniquely combines a reactive sulfonyl chloride group with a lipophilic and conformationally rigid 4,4-dimethylcyclohexyl moiety. While direct and extensive literature on the specific applications of this exact molecule is nascent, its constituent parts are well-established pharmacophoric elements. This guide will, therefore, provide a comprehensive overview of its potential applications, grounded in the established principles of medicinal chemistry and supported by analogous examples from the scientific literature. We will delve into the synthetic utility of the sulfonyl chloride, the strategic importance of the gem-dimethylcyclohexyl group, and provide detailed protocols for the synthesis and derivatization of this promising, yet underexplored, chemical entity.

The Dual Functionality of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride: A Technical Overview

The medicinal chemistry potential of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride stems from its two key structural features:

• The Sulfonyl Chloride Group: This highly reactive functional group is a cornerstone of medicinal chemistry, primarily serving as a precursor to sulfonamides.[1] The sulfonamide linkage is a privileged scaffold in a vast array of clinically approved drugs due to its exceptional chemical stability, ability to participate in hydrogen bonding, and its tetrahedral geometry which can mimic transition states of enzymatic reactions.[1]

• The 4,4-Dimethylcyclohexyl Moiety: This bulky, lipophilic group plays a crucial role in modulating the physicochemical properties of a drug candidate. The gem-dimethyl substitution locks the cyclohexane ring in a specific conformation, which can enhance binding affinity to a biological target by reducing the entropic penalty of binding. Furthermore, this group can improve metabolic stability by blocking potential sites of oxidation and enhance membrane permeability, a critical factor for oral bioavailability.

The strategic combination of these two features in a single molecule allows for the introduction of a desirable lipophilic and metabolically robust tail onto a wide variety of molecular scaffolds through the formation of a stable sulfonamide linkage.

Potential Therapeutic Applications: A Landscape of Possibilities

Given the prevalence of the sulfonamide group in approved therapeutics, derivatives of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride could be explored in a multitude of therapeutic areas:

• Antimicrobial Agents: The sulfonamide group is the defining feature of sulfa drugs, which act as competitive inhibitors of dihydropteroate synthase in bacteria.[1] The lipophilic 4,4-dimethylcyclohexyl group could potentially enhance the antibacterial activity by facilitating penetration through the bacterial cell wall.

• Anticancer Agents: Many modern anticancer drugs, including kinase inhibitors and carbonic anhydrase inhibitors, incorporate sulfonamide moieties.[2][3] The 4,4-dimethylcyclohexyl group could be oriented to occupy hydrophobic pockets within the target protein, thereby increasing potency and selectivity.

• Antiviral Agents: HIV protease inhibitors such as darunavir and amprenavir feature a sulfonamide group that is critical for their binding to the viral enzyme.[1] The introduction of the 4,4-dimethylcyclohexyl moiety could lead to novel protease inhibitors with improved pharmacokinetic profiles.

• Central Nervous System (CNS) Agents: The lipophilicity imparted by the 4,4-dimethylcyclohexyl group can be advantageous for designing drugs that need to cross the blood-brain barrier. This could be beneficial in the development of new treatments for neurological and psychiatric disorders.

Experimental Protocols: A Practical Guide

This section provides detailed, step-by-step methodologies for the synthesis of the title compound and its subsequent derivatization into a sulfonamide library.

Protocol 1: Synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

The synthesis of the title compound can be envisioned through a two-step process starting from the commercially available 4,4-dimethylcyclohexanone.

Workflow for the Synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

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Application Notes and Protocols: 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride as a Versatile Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthesis, properties, and applications of 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride as a key chemical intermediate. While direct literature on this specific reagent is sparse, this document consolidates established principles of sulfonyl chloride chemistry to present robust, field-proven protocols for its use. The primary application highlighted is the synthesis of novel sulfonamides, a critical pharmacophore in modern drug discovery. The bulky, lipophilic 4,4-dimethylcyclohexyl moiety makes this intermediate particularly valuable for modulating the physicochemical properties of lead compounds, such as enhancing membrane permeability and metabolic stability. This guide is intended to empower researchers to effectively utilize this versatile building block in their synthetic and medicinal chemistry programs.

Introduction: The Strategic Value of Lipophilic Scaffolds in Medicinal Chemistry

The sulfonamide functional group is a cornerstone of numerous therapeutic agents, valued for its ability to act as a bioisostere for amides and engage in key hydrogen bonding interactions with biological targets.[1] The appendage of lipophilic moieties to a core pharmacophore is a widely employed strategy in drug design to enhance oral bioavailability and cell membrane permeability.[2] The 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride intermediate offers a unique combination of a reactive sulfonyl chloride handle with a bulky and lipophilic dimethylcyclohexyl group. This makes it an attractive building block for the synthesis of novel drug candidates where increased lipophilicity is desired to improve pharmacokinetic profiles.[3]

Physicochemical Properties and Safety Considerations

While specific experimental data for 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride is not extensively published, its properties can be inferred from its structure and the general characteristics of aliphatic sulfonyl chlorides.

Property	Estimated Value/Characteristic	Source/Rationale
Molecular Formula	C₁₀H₁₉ClO₂S
CAS Number	1507845-05-7	[4]
Appearance	Colorless to pale yellow liquid or low-melting solid	Analogy with similar aliphatic sulfonyl chlorides
Reactivity	Highly reactive towards nucleophiles; moisture sensitive	General reactivity of sulfonyl chlorides[5]
Solubility	Soluble in aprotic organic solvents (DCM, THF, Toluene)
Hazards	Corrosive, causes severe skin and eye damage, moisture sensitive	General safety data for sulfonyl chlorides

Safety Precautions: Due to its reactive and corrosive nature, 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride should be handled with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. It is crucial to avoid contact with water and other protic solvents, as this will lead to rapid hydrolysis to the corresponding sulfonic acid.

Synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

A common and effective method for the synthesis of aliphatic sulfonyl chlorides is the oxidative chlorination of the corresponding thiol.[6][7] This approach is generally high-yielding and proceeds under mild conditions.

Caption: Synthetic workflow for the preparation of the title sulfonyl chloride.

Protocol 3.1: Synthesis via Oxidative Chlorination of 2-(4,4-Dimethylcyclohexyl)ethanethiol

This protocol is adapted from established methods for the oxidative chlorination of thiols.[6][8]

Reagents and Equipment:

• 2-(4,4-Dimethylcyclohexyl)ethanethiol

• N-Chlorosuccinimide (NCS) or a combination of H₂O₂ and SOCl₂[6]

• Acetonitrile (anhydrous)

• Hydrochloric acid (aqueous, dilute)

• Dichloromethane (DCM)

• Magnesium sulfate (anhydrous)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), dissolve 2-(4,4-dimethylcyclohexyl)ethanethiol (1.0 eq) in anhydrous acetonitrile.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add a solution of N-Chlorosuccinimide (NCS) (4.0 eq) in aqueous acetonitrile. Alternatively, a pre-mixed solution of hydrogen peroxide and thionyl chloride can be used as the oxidizing agent.[6]

• Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting thiol is consumed.

• Upon completion, quench the reaction by adding cold, dilute hydrochloric acid.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride.

• The crude product can be used directly in the next step or purified by vacuum distillation if necessary.

Application in Sulfonamide Synthesis

The primary utility of 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride is in the synthesis of N-substituted sulfonamides. This reaction is typically robust and high-yielding.[9][10]

Caption: General reaction scheme for sulfonamide synthesis.

Protocol 4.1: General Procedure for the Synthesis of N-Substituted 2-(4,4-Dimethylcyclohexyl)ethanesulfonamides

This is a general protocol that can be adapted for a wide range of primary and secondary amines.[11]

Reagents and Equipment:

• 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

• Primary or secondary amine (1.0-1.2 eq)

• Tertiary amine base (e.g., triethylamine or pyridine, 1.5-2.0 eq)

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the amine (1.0 eq) and the tertiary amine base (1.5 eq) in the chosen anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Dissolve 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride (1.05 eq) in a minimal amount of the anhydrous solvent and add it dropwise to the stirred amine solution over 15-30 minutes.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-24 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.

• Upon completion, dilute the reaction mixture with the solvent and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the desired sulfonamide.

Expected Yields for Sulfonamide Formation with Various Amines (Illustrative)

Amine	Base	Solvent	Typical Yield (%)
Aniline	Pyridine	DCM	85-95
Benzylamine	Triethylamine	THF	90-98
Morpholine	Triethylamine	DCM	90-99
4-Fluoroaniline	Pyridine	THF	80-90

Mechanistic Insights: The Sulfonylation Reaction

The reaction between a sulfonyl chloride and an amine proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the elimination of a chloride ion. The reaction is typically facilitated by a non-nucleophilic base which neutralizes the hydrochloric acid byproduct, driving the reaction to completion.

Caption: Stepwise mechanism of sulfonamide formation.

Conclusion

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride is a valuable, albeit under-documented, chemical intermediate with significant potential in medicinal chemistry and organic synthesis. Its ability to introduce a bulky, lipophilic moiety via the robust and reliable sulfonamide linkage makes it a powerful tool for the strategic modification of drug candidates. The protocols and data presented in this guide, derived from established chemical principles, provide a solid foundation for researchers to confidently incorporate this building block into their synthetic workflows, thereby expanding the accessible chemical space for drug discovery.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(23), 9287–9291. [Link]

• Cerchia, L., et al. (2018). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B, 7(1), 130-150.

• García-Sánchez, D., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(52), 18235-18240. [Link]

• Chemical Substance Information. 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride. [Link]

• Guzzo, P. R., et al. (2009). Reactions of Functionalized Sulfonamides: Application to Lowering the Lipophilicity of Cytosolic Phospholipase A2α Inhibitors. Journal of Medicinal Chemistry, 52(4), 1059–1072. [Link]

• Hoyle, J. (1994). The Chemistry of Sulfonic Acids, Esters and Their Derivatives. In The Chemistry of Functional Groups. John Wiley & Sons, Ltd.

• Macmillan Group, Princeton University. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

• Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling. [Link]

• Organic Syntheses Procedure. Preparation of Tetrahydroisoquinoline-3-ones Via Cyclization of Phenyl Acetamides Using Eaton's Reagent. Org. Synth. 2012, 89, 44-54. [Link]

• Organic Syntheses Procedure. CYCLODODECYL MERCAPTAN. Org. Synth. 1981, 60, 26. [Link]

• PrepChem. (2019). Preparation of ethanethiol (ethyl mercaptan). [Link]

• MDPI. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Processes, 11(5), 1569. [Link]

• MDPI. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. Molecules, 24(2), 263. [Link]

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Application Notes and Protocols for Cross-Coupling Reactions of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

Introduction: Unlocking New Chemical Space with Aliphatic Sulfonyl Chlorides

In the landscape of modern synthetic organic chemistry, the formation of carbon-carbon bonds through transition-metal-catalyzed cross-coupling reactions is a cornerstone technology. While aryl and vinyl halides have been the traditional workhorses, the use of more diverse electrophilic partners is crucial for expanding the accessible chemical space for drug discovery and materials science. Sulfonyl chlorides have emerged as a powerful, yet underutilized, class of electrophiles. Through a desulfonylative mechanism, where the sulfonyl chloride group is extruded as sulfur dioxide (SO₂), they can serve as effective surrogates for the corresponding organohalides.[1][2][3] This approach is particularly attractive as sulfonyl chlorides are often readily prepared from a variety of precursors and can exhibit unique reactivity profiles compared to their halide counterparts.

This guide focuses on the cross-coupling reactions of a specific, sterically demanding primary aliphatic sulfonyl chloride: 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride . The presence of the bulky 4,4-dimethylcyclohexyl moiety presents unique challenges and opportunities in the optimization of cross-coupling conditions. These application notes will provide researchers, scientists, and drug development professionals with a detailed technical overview, mechanistic insights, and actionable protocols for leveraging this substrate in Suzuki-Miyaura, Negishi, and Kumada cross-coupling reactions.

The Desulfonylative Coupling Mechanism: A Paradigm Shift

The productive C-C bond-forming pathway for sulfonyl chlorides in the presence of palladium or nickel catalysts involves a desulfonylative process. The generally accepted catalytic cycle begins with the oxidative addition of the sulfonyl chloride to a low-valent metal center (M(0), where M = Pd or Ni). This is the critical, and often rate-determining, step. The resulting organometallic intermediate then readily extrudes SO₂, a thermodynamically favorable process, to form an organometal(II) halide species. This species is analogous to that formed from a standard organohalide, and it then proceeds through the familiar steps of transmetalation and reductive elimination to afford the coupled product and regenerate the active M(0) catalyst.[4][5]

The reactivity in these couplings generally follows the order: ArI > ArSO₂Cl > ArBr >> ArCl, positioning sulfonyl chlorides as a valuable alternative to aryl bromides.[2]

Caption: Generalized catalytic cycle for desulfonylative cross-coupling.

Challenges and Strategic Considerations for 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

The structure of 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride presents a specific set of challenges that must be addressed through careful selection of catalytic systems:

• Steric Hindrance: The bulky 4,4-dimethylcyclohexyl group, while distal to the sulfonyl chloride, can still influence the approach of the catalyst to the C-S bond during the oxidative addition step. This steric impediment often necessitates the use of more reactive catalysts and carefully chosen ligands.

• β-Hydride Elimination: As a primary aliphatic substrate, β-hydride elimination from the organometallic intermediate is a potential side reaction that can lead to the formation of olefin byproducts and reduced yields of the desired coupled product. The choice of ligand and reaction temperature is critical to favor reductive elimination over β-hydride elimination.

• Catalyst Selection (Pd vs. Ni): While palladium catalysts are effective for many sulfonyl chloride couplings, nickel catalysts are often superior for less reactive electrophiles, such as alkyl chlorides and, by extension, sterically hindered alkyl sulfonyl chlorides.[6][7] Nickel's smaller atomic radius and different electronic properties can facilitate the oxidative addition step with challenging substrates.

To overcome these challenges, the following strategies are recommended:

• Employ Nickel Catalysts: For sterically demanding substrates, nickel-based catalysts are often the preferred choice due to their higher reactivity.

• Utilize Bulky, Electron-Rich Ligands: Ligands play a crucial role in stabilizing the metal center and promoting the desired reaction pathway. Bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) or N-heterocyclic carbenes (NHCs) can accelerate oxidative addition and subsequent reductive elimination, while suppressing β-hydride elimination.[8]

• Careful Optimization of Reaction Parameters: Temperature, solvent, and base are all critical parameters that must be empirically optimized for this specific substrate.

Experimental Protocols

The following protocols are provided as well-reasoned starting points for the cross-coupling of 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride. Note: These are model protocols derived from literature on analogous, though less sterically hindered, primary aliphatic sulfonyl chlorides. Optimization will likely be necessary to achieve high yields.

General Laboratory Procedures

All reactions should be performed in oven-dried glassware under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents. Reagents should be of high purity.

Caption: A typical workflow for a cross-coupling experiment.

Protocol 1: Nickel-Catalyzed Suzuki-Miyaura Coupling

This protocol is adapted from methodologies developed for the coupling of challenging alkyl halides, leveraging the enhanced reactivity of nickel.[9]

• Rationale: A nickel catalyst is chosen for its superior ability to activate the sterically hindered C-S bond. A bulky N-heterocyclic carbene (NHC) ligand (SIPr) is employed to promote oxidative addition and prevent β-hydride elimination.[8] A strong base like K₃PO₄ is used to facilitate the transmetalation step with the boronic acid.

Materials:

Reagent	CAS Number	M.W. ( g/mol )	Amount (1 mmol scale)	Mmol (equiv)
2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride	1507845-05-7	252.80	253 mg	1.0 (1.0)
Arylboronic Acid	Varies	Varies	180 mg (e.g., Phenyl)	1.5 (1.5)
Nickel(II) chloride dimethoxyethane complex (NiCl₂·DME)	4272-19-9	219.70	11 mg	0.05 (0.05)
1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (SIPr·HCl)	258278-25-0	426.09	43 mg	0.10 (0.10)
Potassium phosphate, tribasic (K₃PO₄)	7778-53-2	212.27	637 mg	3.0 (3.0)
Anhydrous 1,4-Dioxane	123-91-1	88.11	5 mL	-

Step-by-Step Procedure:

• To an oven-dried Schlenk tube, add NiCl₂·DME (11 mg, 0.05 mmol), SIPr·HCl (43 mg, 0.10 mmol), and K₃PO₄ (637 mg, 3.0 mmol).

• Seal the tube, and evacuate and backfill with argon three times.

• Add the arylboronic acid (1.5 mmol) and 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride (253 mg, 1.0 mmol).

• Add anhydrous 1,4-dioxane (5 mL) via syringe.

• Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite, washing the pad with additional ethyl acetate.

• Wash the filtrate with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Palladium-Catalyzed Negishi Coupling

The Negishi coupling is highly versatile due to the functional group tolerance of organozinc reagents.[10] This protocol uses a palladium catalyst with a bulky phosphine ligand, which has shown success in couplings of sulfonyl chlorides.[4]

• Rationale: Organozinc reagents are generally more reactive than organoborons, which can be advantageous for sluggish couplings. A palladium catalyst is used here, as Negishi couplings of sulfonyl chlorides are documented.[4] A bulky, electron-rich phosphine ligand like tBu₃P is chosen to facilitate the oxidative addition of the sterically demanding substrate.

Materials:

Reagent	CAS Number	M.W. ( g/mol )	Amount (1 mmol scale)	Mmol (equiv)
2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride	1507845-05-7	252.80	253 mg	1.0 (1.0)
Arylzinc chloride (0.5 M in THF)	Varies	Varies	3.0 mL	1.5 (1.5)
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	51364-51-3	915.72	23 mg	0.025 (0.025)
Tri-tert-butylphosphine (tBu₃P)	13716-12-6	202.32	20 mg	0.10 (0.10)
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	2 mL	-

Step-by-Step Procedure:

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (23 mg, 0.025 mmol) and tBu₃P (20 mg, 0.10 mmol).

• Seal the tube, and evacuate and backfill with argon three times.

• Add anhydrous THF (2 mL) and stir for 10 minutes at room temperature to form the active catalyst.

• Add a solution of 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride (253 mg, 1.0 mmol) in THF (1 mL).

• Add the solution of arylzinc chloride (3.0 mL of a 0.5 M solution in THF, 1.5 mmol) dropwise via syringe.

• Place the sealed tube in a preheated oil bath at 65 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous NH₄Cl (10 mL).

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Protocol 3: Nickel-Catalyzed Kumada Coupling

The Kumada coupling utilizes highly reactive Grignard reagents and is an economical choice, though with lower functional group tolerance.[6][7]

• Rationale: Grignard reagents are among the most reactive organometallics, making them suitable for difficult couplings. A nickel catalyst is essential, as palladium is often not effective for Kumada couplings with alkyl electrophiles. The diphosphine ligand dppf (1,1'-bis(diphenylphosphino)ferrocene) provides a good balance of steric bulk and electronic properties to stabilize the nickel center.

Materials:

Reagent	CAS Number	M.W. ( g/mol )	Amount (1 mmol scale)	Mmol (equiv)
2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride	1507845-05-7	252.80	253 mg	1.0 (1.0)
Arylmagnesium bromide (1.0 M in THF)	Varies	Varies	1.2 mL	1.2 (1.2)
[1,1'-Bis(diphenylphosphino)ferrocene]dichloronickel(II) (Ni(dppf)Cl₂)	67280-57-9	654.18	33 mg	0.05 (0.05)
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	5 mL	-

Step-by-Step Procedure:

• To an oven-dried Schlenk tube, add Ni(dppf)Cl₂ (33 mg, 0.05 mmol).

• Seal the tube, and evacuate and backfill with argon three times.

• Add a solution of 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride (253 mg, 1.0 mmol) in anhydrous THF (5 mL).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the arylmagnesium bromide solution (1.2 mL of a 1.0 M solution in THF, 1.2 mmol) dropwise over 10 minutes.

• Allow the reaction to slowly warm to room temperature and stir for 8-16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl (10 mL).

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Summary of Recommended Starting Conditions

Coupling Reaction	Catalyst System	Nucleophile (equiv)	Base (equiv)	Solvent	Temp (°C)
Suzuki-Miyaura	NiCl₂·DME (5 mol%), SIPr·HCl (10 mol%)	ArB(OH)₂ (1.5)	K₃PO₄ (3.0)	1,4-Dioxane	100
Negishi	Pd₂(dba)₃ (2.5 mol%), tBu₃P (10 mol%)	ArZnCl (1.5)	None	THF	65
Kumada	Ni(dppf)Cl₂ (5 mol%)	ArMgBr (1.2)	None	THF	0 to RT

Conclusion

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride represents a challenging but valuable substrate for expanding the scope of cross-coupling reactions. By leveraging the principles of desulfonylative coupling and making informed choices based on catalyst and ligand properties, successful C-C bond formation can be achieved. Nickel-based catalytic systems, particularly with bulky ligands, are proposed as the most promising avenue for high-yielding transformations with this sterically encumbered electrophile. The protocols provided herein serve as robust starting points for further optimization and application in complex molecule synthesis, empowering chemists to explore novel chemical entities.

References

• Cernak, T., Dykstra, K. D., & Krska, S. W. (2021). The medicinal chemist’s guide to accessing and validating new chemical space. Nature Reviews Drug Discovery, 20(6), 459-479.
• Chemla, F., Ferreira, F., & Pérez-Luna, A. (2007). Thio-, seleno- and telluro-ethers.
• Dubbaka, S. R., & Vogel, P. (2004). Palladium-Catalyzed Suzuki−Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids. Organic Letters, 6(1), 95-98.
• Hua, X., Makdissi, J. M., Sullivan, R. J., & Newman, S. G. (2016). Inherent vs Apparent Chemoselectivity in the Kumada–Corriu Cross-Coupling Reaction. Organic Letters, 18(20), 5312–5315.
• Huang, J., & Nolan, S. P. (1999). Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System. Journal of the American Chemical Society, 121(42), 9889-9890.
• Joshi-Pangu, A., Ganesh, M., & Biscoe, M. R. (2011).
• Krasovskiy, A., & Knochel, P. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Reagents from Organic Bromides.
• Dubbaka, S. R., & Vogel, P. (2003). Palladium-Catalyzed Stille Cross-Couplings of Sulfonyl Chlorides and Organostannanes. Journal of the American Chemical Society, 125(50), 15292-15293.
• Liu, N., & Wang, Z.-X. (2011). Kumada Coupling of Aryl, Heteroaryl, and Vinyl Chlorides Catalyzed by Amido Pincer Nickel Complexes. The Journal of Organic Chemistry, 76(23), 10031–10032.
• Miura, M., Itoh, K., & Nomura, M. (1989). Palladium-catalyzed reaction of arenesulfonyl chlorides with vinylarenes. Chemistry Letters, 18(5), 77-78.
• Dubbaka, S. R., & Vogel, P. (2006). Palladium-catalyzed desulfinylative Negishi C–C bond forming cross-couplings of sulfonyl and organozinc chlorides. Tetrahedron Letters, 47(19), 3345-3348.
• Shirakawa, E., Yasuhara, Y., & Hayashi, T. (2010). Nickel-Catalyzed Alkenylative Cross-Coupling Reaction of Alkyl Sulfides. Organic Letters, 12(20), 4482-4485.
• Nobel Prize Committee. (2010). Scientific Background on the Nobel Prize in Chemistry 2010: Palladium-Catalyzed Cross Couplings in Organic Synthesis. The Royal Swedish Academy of Sciences.
• Corriu, R. J. P., & Masse, J. P. (1972). Activation of Grignard reagents by transition-metal complexes. A new and simple synthesis of trans-stilbenes and polyphenyls.
• Yoshikai, N., Matsuda, H., & Nakamura, E. (2009). Hydroxyphosphine Ligand for Nickel-Catalyzed Cross-Coupling through Nickel/Magnesium Bimetallic Cooperation. Journal of the American Chemical Society, 131(27), 9590–9599.
• Zhou, G., Ting, P., Aslanian, R., & Piwinski, J. J. (2008). A Useful Pd-Catalyzed Negishi Coupling Approach to Benzylic Sulfonamide Derivatives. Organic Letters, 10(14), 2927-2930.
• Bandgar, B. P., Bettigeri, S. V., & Phopase, J. (2004). A Novel Palladium-Catalyzed Desulfonylative Mizoroki−Heck Reaction of Arenesulfonyl Chlorides with Alkenes. Organic Letters, 6(13), 2105-2108.
• Zultanski, S. L., & Fu, G. C. (2010). A General Method for Alkyl−Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Chlorides.
• DeBergh, J. R., & Spessard, S. J. (2013). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Journal of the American Chemical Society, 135(28), 10255-10258.
• Milne, J. E., & Buchwald, S. L. (2004). An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction. Journal of the American Chemical Society, 126(40), 13028-13032.
• Dai, C., & Fu, G. C. (2001). The First General Method for Palladium-Catalyzed Negishi Cross-Coupling of Aryl and Vinyl Chlorides: Use of Commercially Available Pd(P(t-Bu)3)2 as a Catalyst. Journal of the American Chemical Society, 123(12), 2719-2724.
• Negishi, E.-i. (1982). Palladium- or nickel-catalyzed cross coupling. A new selective and efficient method for carbon-carbon bond formation. Accounts of Chemical Research, 15(11), 340-348.

Sources

• 1. Nickel-Catalyzed Suzuki–Miyaura Coupling in Water for the Synthesis of 2-Aryl Allyl Phosphonates and Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-catalyzed Stille cross-couplings of sulfonyl chlorides and organostannanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. nobelprize.org [nobelprize.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Kumada coupling - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Nickel-catalyzed cross-couplings of unactivated secondary and tertiary alkyl halides and photoinduced copper-mediated asymmetric C-N cross-couplings [dspace.mit.edu]
• 10. Negishi Coupling [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride Derivatives

Welcome to the Technical Support and Troubleshooting Center for the synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride . Aliphatic sulfonyl chlorides are highly reactive and notoriously unstable compared to their aryl counterparts. They are highly susceptible to alpha-deprotonation, rapid hydrolysis, and thermal degradation.

This guide is designed for drug development professionals and synthetic chemists to troubleshoot poor yields, optimize reaction conditions, and implement self-validating protocols for scalable synthesis.

Mechanistic Workflow & Degradation Pathways

Understanding the causality behind yield loss requires mapping the synthetic pathways against the primary degradation route: sulfene formation . Because this molecule possesses alpha-protons adjacent to the sulfonyl group, exposure to bases or prolonged aqueous conditions triggers the elimination of HCl, forming a highly reactive sulfene intermediate that instantly hydrolyzes to the undesired sulfonic acid[1].

Fig 1: Synthesis pathways and degradation mechanisms of aliphatic sulfonyl chlorides.

Troubleshooting & FAQ Guide

Q1: Why does my product yield drop significantly during the aqueous workup phase? A1: You are likely experiencing base-catalyzed or neutral hydrolysis via the sulfene pathway. Aliphatic sulfonyl chlorides cannot tolerate basic washes (e.g., saturated NaHCO3​ ) because the base abstracts an alpha-proton, forming a transient sulfene intermediate that rapidly reacts with water to form the sulfonic acid byproduct[1]. Causality & Solution: Quench the reaction strictly with ice-cold acidic water. Extract immediately into a non-polar solvent (like MTBE or DCM), dry over anhydrous Na2​SO4​ , and evaporate the solvent at temperatures below 30°C to prevent thermal degradation.

Q2: I am starting from 2-(4,4-Dimethylcyclohexyl)ethane-1-thiol. How can I prevent over-oxidation and complex mixture formation? A2: Traditional methods using Cl2​ gas or harsh oxidants lack stoichiometric control, leading to over-oxidation. The most efficient alternative is the H2​O2​/ZrCl4​ system[2]. The reaction proceeds cleanly via a disulfide intermediate, followed by successive oxidation and S-S bond cleavage[1]. Zirconium tetrachloride acts as both a mild Lewis acid and a controlled chloride source. This method reaches completion in under 5 minutes at room temperature, effectively out-pacing byproduct formation[2].

Q3: Why does my oxidative chlorination fail when using dichloromethane (DCM) as the solvent? A3: The course of oxidative chlorination is strongly dictated by solvent polarity. Chlorinated solvents like DCM or chloroform yield poor results because they fail to stabilize the highly polar transition states required during S-S bond cleavage[2]. Causality & Solution: Switch to a polar, aprotic solvent such as acetonitrile. Acetonitrile stabilizes the intermediate ionic species, resulting in excellent yields and high purity for aliphatic sulfonyl chlorides[2].

Q4: The aliphatic thiol precursor is volatile, unstable, and foul-smelling. Can I synthesize the sulfonyl chloride directly from the alkyl bromide? A4: Yes. Telescoping the alkyl halide to the sulfonyl chloride via an S-alkyl isothiouronium salt is a highly robust and odor-free approach[3]. By reacting 1-bromo-2-(4,4-dimethylcyclohexyl)ethane with thiourea, you form a stable, non-volatile isothiouronium salt. This salt is then subjected to oxidative chlorosulfonation using N-chloro-N-(phenylsulfonyl)benzene sulfonamide (NCBSI) and HCl[3].

Validated Experimental Protocols

Protocol A: Direct Oxidative Chlorination of Thiol ( H2​O2​/ZrCl4​ Method)

Self-Validating Mechanism: The ultra-fast kinetics of this protocol (1–2 minutes) ensure that the sulfonyl chloride is generated and extracted before background aqueous hydrolysis can occur. Acetonitrile is explicitly chosen to stabilize the S-S cleavage transition state[2].

• Preparation: Dissolve 1.0 mmol of 2-(4,4-Dimethylcyclohexyl)ethane-1-thiol in 5.0 mL of anhydrous acetonitrile in a round-bottom flask.

• Oxidation: Add 2.0 mmol of 30% aqueous H2​O2​ dropwise while stirring.

• Chlorination: Add 1.0 mmol of ZrCl4​ in one single portion.

• Reaction: Stir vigorously at 25°C for exactly 1 to 2 minutes. Monitor via TLC (hexane/EtOAc) to confirm the disappearance of the thiol/disulfide spots.

• Quench & Extraction: Quench immediately by pouring the mixture into 5.0 mL of ice-cold water. Extract the aqueous layer with ethyl acetate (3 x 5 mL)[1].

• Isolation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure at <30°C to yield the pure sulfonyl chloride.

Protocol B: Telescoped Synthesis from Alkyl Halide (Thiourea/NCBSI Method)

Self-Validating Mechanism: This protocol bypasses the unstable thiol entirely. NCBSI acts as a stable, solid chlorine source that releases electrophilic chlorine at a controlled rate, preventing the over-chlorination typical of Cl2​ gas[3].

• Salt Formation: Reflux 1.0 mmol of 1-bromo-2-(4,4-dimethylcyclohexyl)ethane and 1.0 mmol of thiourea in 5.0 mL of ethanol for 2 hours.

• Intermediate Isolation: Evaporate the ethanol under reduced pressure to yield the crude, stable S-alkyl isothiouronium salt.

• Solvent Exchange: Suspend the crude salt in 10.0 mL of acetonitrile and cool the flask to 0°C in an ice bath.

• Chlorosulfonation: Add 4.0 mmol of NCBSI followed by 2.0 mL of 2M HCl[3].

• Reaction: Stir the mixture at 0–20°C for 30–60 minutes until complete conversion is observed.

• Workup: Dilute with ice water and extract with DCM. Wash the organic layer with cold brine, dry over Na2​SO4​ , and concentrate under vacuum.

Quantitative Data: Method Comparison

The following table summarizes the quantitative performance of various reagent systems for synthesizing aliphatic sulfonyl chlorides. Use this data to select the optimal route based on your available precursors and scale.

Precursor Type	Reagent System	Reaction Time	Typical Yield (%)	Key Advantage	Primary Limitation
Thiol	H2​O2​ / ZrCl4​	1 - 5 min	85 - 95%	Extremely fast kinetics; room temperature	ZrCl4​ is highly moisture sensitive
Thiol	H2​O2​ / SOCl2​	10 - 30 min	80 - 90%	Highly reactive; utilizes cheap reagents	Generates SO2​ and HCl gas byproducts
Alkyl Halide	Thiourea / NCBSI / HCl	1 - 2 hours	75 - 85%	Avoids volatile, foul-smelling thiols	Requires a two-step telescoped process
Thiol	Cl2​ (gas) / H2​O	> 2 hours	40 - 60%	Traditional, well-documented method	Hazardous; high risk of sulfene hydrolysis

References

• A Novel, Practical Synthesis of Sulfonyl Chlorides from Thiol and Disulfide Derivatives. thieme-connect.com. 2

• Sulfonyl chloride synthesis by oxidation. organic-chemistry.org. 4

• A Technical Guide to the Oxidative Chlorination for Sulfonyl Chloride Synthesis: Methods, Mechanisms, and Applications. benchchem.com. 1

• Thiourea/NCBSI/HCl System: Telescoping Alkyl Halide to Alkyl Sulfonyl Chloride by Recyclable N-Chloro-N-(phenylsulfonyl)benzene Sulfonamide. thieme-connect.com. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Sulfonyl chloride synthesis by oxidation [organic-chemistry.org]

Technical Support Center: Purification &amp; Chromatography of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

This guide serves as a dedicated technical resource for researchers, scientists, and professionals in drug development engaged in the synthesis and purification of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride (CAS 1507845-05-7)[1][2]. Given the reactive nature of aliphatic sulfonyl chlorides, this document provides in-depth, field-proven methodologies and troubleshooting advice to navigate the common challenges associated with their purification, ensuring high purity and yield.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most pressing concerns that arise during the handling and purification of aliphatic sulfonyl chlorides.

Q1: What is the primary stability concern when handling and purifying 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride?

A1: The principal challenge is the compound's susceptibility to hydrolysis.[3][4] The sulfonyl chloride functional group is highly electrophilic and readily reacts with water, even atmospheric moisture, to form the corresponding 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonic acid. This side product is often the main impurity. Therefore, all purification steps must be conducted under strictly anhydrous conditions. This includes using oven-dried glassware, anhydrous solvents, and performing reactions under an inert atmosphere (e.g., nitrogen or argon).[4]

Q2: My crude product is contaminated with the corresponding sulfonic acid. What is the most effective way to remove it?

A2: Removing the sulfonic acid byproduct requires a careful approach to avoid further hydrolysis of your desired product. You have two main options:

• Rapid Aqueous Wash (with caution): A quick wash of the crude organic solution with ice-cold brine (saturated NaCl solution) can help remove the highly polar sulfonic acid.[3] The key is to minimize contact time and temperature to suppress the hydrolysis of the sulfonyl chloride.[3][4] Do not use basic washes (e.g., NaHCO₃ or NaOH solution) unless you are prepared to sacrifice some product, as the basic conditions will accelerate hydrolysis.[5]

• Flash Column Chromatography: This is often the preferred method. The sulfonic acid is highly polar and will stick to the baseline of the silica gel, while the less polar sulfonyl chloride elutes. It is critical to use anhydrous solvents and a properly packed column to achieve good separation.

Q3: Can I use standard silica gel for column chromatography? What are the inherent risks?

A3: Yes, standard silica gel is commonly used, but it presents risks due to its inherent properties.[6][7][8] Standard silica gel contains adsorbed water and acidic silanol groups on its surface. These can hydrolyze or catalyze the decomposition of the sulfonyl chloride directly on the column, leading to significant yield loss. To mitigate this, use anhydrous mobile phases and consider deactivating the silica gel by co-loading it with a small amount of a non-polar solvent before running the column.

Q4: Is distillation a viable purification method for this compound?

A4: Yes, high-vacuum distillation is an excellent method for purifying liquid or low-melting point sulfonyl chlorides, provided the compound is thermally stable.[3][9] This technique effectively separates the product from non-volatile impurities like sulfonic acids or baseline material from a previous chromatographic step. It is crucial to use a high-quality vacuum to keep the distillation temperature as low as possible to prevent thermal decomposition.[4]

Q5: How should I store the purified 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride to ensure its long-term stability?

A5: Long-term stability requires stringent exclusion of moisture. The purified product should be stored in a tightly sealed container (e.g., an amber vial with a PTFE-lined cap) under an inert atmosphere (argon or nitrogen). For extended storage, keeping it in a freezer at -20°C is highly recommended to slow down any potential decomposition pathways.

Part 2: In-Depth Purification Protocols

These protocols provide detailed, step-by-step instructions for the purification of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride.

Protocol 1: Anhydrous Flash Column Chromatography

This is the most versatile method for removing a wide range of impurities. The key to success is the rigorous exclusion of water.

Materials:

• Oven-dried (120°C overnight) glassware, including the column.

• Silica gel (230-400 mesh).

• Anhydrous Hexanes (or Heptane) and Ethyl Acetate.

• Inert gas supply (Nitrogen or Argon).

Procedure:

• Column Preparation:

  • Assemble the column while still warm from the oven and allow it to cool under a stream of inert gas.

  • Prepare a slurry of silica gel in 100% anhydrous hexanes.

  • Pour the slurry into the column and use gentle pressure with inert gas to pack the bed evenly. Do not let the column run dry.

• Sample Loading:

  • Dissolve the crude sulfonyl chloride in a minimal amount of a non-polar solvent, such as dichloromethane or the mobile phase eluent.

  • Alternatively, for less soluble materials, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, removing the solvent under reduced pressure, and carefully adding the resulting free-flowing powder to the top of the column bed.

• Elution:

  • Begin elution with 100% anhydrous hexanes.

  • Gradually increase the polarity by adding anhydrous ethyl acetate. A typical gradient might be from 0% to 10% ethyl acetate in hexanes. The optimal gradient should be determined beforehand using Thin Layer Chromatography (TLC).

  • Collect fractions and monitor by TLC. The sulfonyl chloride product is expected to be significantly less polar than the sulfonic acid byproduct.

• Product Isolation:

  • Combine the pure fractions as identified by TLC.

  • Remove the solvent under reduced pressure using a rotary evaporator, keeping the bath temperature low (<30°C) to prevent thermal degradation.[4]

  • Place the final product under high vacuum for at least one hour to remove any residual solvent.

Protocol 2: High-Vacuum Distillation

This method is ideal for purifying thermally stable, liquid sulfonyl chlorides on a larger scale.

Materials:

• Oven-dried distillation apparatus (short-path is recommended to minimize product loss).

• High-vacuum pump and a calibrated vacuum gauge.

• Heating mantle with a stirrer.

• Cold trap (liquid nitrogen or dry ice/acetone).

Procedure:

• Apparatus Setup:

  • Assemble the dry distillation apparatus and ensure all joints are well-sealed with vacuum grease.

  • Place the crude sulfonyl chloride into the distillation flask with a magnetic stir bar.

• Distillation:

  • Cool the receiving flask and the cold trap.

  • Slowly apply vacuum, ensuring that the initial degassing is controlled to prevent bumping.

  • Once the system is under high vacuum (e.g., <1 mmHg), begin to gently heat the distillation flask while stirring.

  • Collect the fraction that distills over at a constant temperature and pressure. The boiling point will depend on the vacuum level.

  • Discard any initial low-boiling fractions (forerun) and stop the distillation before high-boiling impurities begin to distill.

• Post-Distillation Handling:

  • Allow the apparatus to cool completely before slowly re-introducing an inert gas to release the vacuum.

  • Transfer the purified product to a suitable storage container under an inert atmosphere.

Part 3: Troubleshooting Guide

This guide provides solutions to common problems encountered during the purification process.

Symptom / Observation	Potential Cause(s)	Recommended Solution(s)
Low or no product recovery after column chromatography.	Product decomposition on the silica column due to hydrolysis or catalysis.[4]	• Ensure all solvents and silica are scrupulously anhydrous.• Run the column quickly to minimize residence time.• Consider using a less acidic stationary phase like deactivated neutral alumina.
A new, highly polar spot appears on TLC during workup or chromatography.	This is almost certainly the sulfonic acid byproduct, indicating ongoing hydrolysis of the sulfonyl chloride.[4]	• Immediately switch to anhydrous conditions. Dry the organic solution with anhydrous MgSO₄ or Na₂SO₄ before concentrating.• During chromatography, ensure the mobile phase is dry.
Product elutes as a broad, tailing peak during chromatography.	Secondary interactions between the sulfonyl chloride and active sites on the silica gel.[10]	• Add a small percentage (0.1-0.5%) of a non-nucleophilic modifier like triethylamine to the mobile phase to block active sites (use with caution, as it may be difficult to remove).• Switch to a different stationary phase.
The purified product darkens or solidifies upon storage.	Decomposition, likely initiated by trace amounts of residual moisture or acid.[4]	• Re-purify the material, ensuring the final product is completely dry.• Store under a strictly inert atmosphere (argon is preferable as it's heavier than air) and at low temperature (-20°C).
The vacuum distillation is very slow or requires excessively high temperatures.	The vacuum is not sufficient, or non-volatile impurities are hindering evaporation.	• Check the vacuum system for leaks and ensure the pump is functioning correctly.• Use a short-path distillation head to reduce the distance the vapor needs to travel.• Consider a preliminary purification by chromatography to remove baseline impurities before distillation.

Part 4: Visualization & Data

Diagrams

Caption: Figure 1. Decision Workflow for Purification Method Selection.

Caption: Figure 2. Troubleshooting Flash Chromatography Issues.

Data Table

Table 1: Recommended Starting Solvent Systems for Flash Chromatography. The optimal eluent composition should always be determined by TLC analysis prior to preparative chromatography.

Impurity Type	Starting Eluent System (Hexanes/Ethyl Acetate)	Typical Gradient Range	Rationale
Non-polar byproducts	98:2	2% → 15% EtOAc	Provides good separation between the slightly polar sulfonyl chloride and non-polar impurities.
Baseline impurities (e.g., sulfonic acid)	95:5	5% → 20% EtOAc	Ensures the product elutes well before any highly polar contaminants.
Complex mixture	100% Hexanes	0% → 10% EtOAc	A shallow gradient is used to carefully resolve multiple components with similar polarities.

References

• Google Patents. (n.d.). FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.
• King, J. F., & Hillhouse, J. H. (1989). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 111(19), 7484-7489.
• Robertson, R. E., & Laughton, P. M. (1957). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 35(11), 1319-1329.
• Gnedin, B. G., et al. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions.

• MDPI. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 26(18), 5551. Retrieved from [Link]

• King, J. F., & Lee, T. M. (1981). Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl chloride. Canadian Journal of Chemistry, 59(2), 356-361.
• Hogan, P. J., & Cox, B. G. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 875-879.
• Firouzabadi, H., et al. (2006). Synthesis of Sulfonyl Chlorides and Sulfonic Acids in SDS Micelles.
• Google Patents. (n.d.). US3641140A - Process for the preparation of chloroalkane sulphonyl chlorides.
• Douglass, I. B., & Farah, B. S. (1963). Methanesulfinyl Chloride. Organic Syntheses, 43, 62.
• Google Patents. (n.d.). US3108137A - Production of organic sulfonyl chlorides.

• Preprints.org. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Retrieved from [Link]

• Nacsa, E. D., & Lambert, T. H. (n.d.). Supporting Information: Cross-Coupling of Sulfonic Acid Derivatives via Aryl-Radical Transfer (ART) Using TTMSS or Photoredox. Columbia University.

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• Google Patents. (n.d.). US2996541A - Purification of p (nu-acetyl amino) benzene sulfonyl chloride.
• Savateev, A., et al. (2021). Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst.

• ResearchGate. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• Bahrami, K. (2011). TAPC-Promoted Synthesis of Sulfonyl Chlorides from Sulfonic Acids. Synlett, 2011(18), 2671-2674.

• Cheméo. (n.d.). 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride. Retrieved from [Link]

• PubChem. (n.d.). 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonylchloride. Retrieved from [Link]

• ResearchGate. (2015). A New, Mild Preparation of Sulfonyl Chlorides. Retrieved from [Link]

• ResearchGate. (2020). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• Hogan, P. J., & Cox, B. G. (2009). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development, 13(5), 875-879.

• Chrom-Help. (n.d.). HPLC Troubleshooting. Retrieved from [Link]

• LCGC International. (2023). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from [Link]

• Dana Bioscience. (n.d.). 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride 50mg. Retrieved from [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride | 1507845-05-7 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides [mdpi.com]
• 7. preprints.org [preprints.org]
• 8. rsc.org [rsc.org]
• 9. US3641140A - Process for the preparation of chloroalkane sulphonyl chlorides - Google Patents [patents.google.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Low Reactivity of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific, nuanced challenges associated with 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride .

Unlike standard aromatic sulfonyl chlorides (e.g., Tosyl chloride), this molecule presents a unique set of steric and electronic challenges. It is an aliphatic sulfonyl chloride featuring acidic α -protons on the ethane linker and a highly lipophilic, bulky 4,4-dimethylcyclohexyl tail. These structural features completely alter its reactivity profile, making it highly susceptible to side reactions, poor solubility, and rapid decomposition if reaction conditions are not rigorously controlled.

Part 1: Core FAQs & Mechanistic Insights

Q1: My reaction yield is near zero, and TLC shows a massive, highly polar baseline spot. What is happening?

A: You are observing the hydrolysis of your starting material into the corresponding unreactive sulfonic acid. Sulfonyl chlorides are exquisitely sensitive to moisture. When water is present in your solvent or amine, it acts as a nucleophile, displacing the chloride to form 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonic acid and HCl . Because sulfonic acids are highly polar, they will not migrate on a standard silica TLC plate (Rf = 0.0). Causality Insight: The bulky cyclohexyl tail does not sterically shield the electrophilic sulfur enough to prevent water attack. If your system is not strictly anhydrous, hydrolysis will outcompete aminolysis every time.

Q2: I am using Triethylamine (Et 3​ N) as my base. The starting material is consumed, but I get a complex mixture of dimers and low product yield. Why?

A: You have triggered the Sulfene Pathway . Because your molecule is an aliphatic sulfonyl chloride, it contains acidic α -protons adjacent to the sulfonyl group. Strong, unhindered bases like Et 3​ N rapidly deprotonate this α -carbon, triggering an E1cB-like elimination of chloride to form a highly reactive sulfene intermediate (R-CH=SO 2​ ) . Causality Insight: While sulfenes are powerful electrophiles, they are notoriously unstable. If your target amine is sterically hindered or slow to react, the sulfene will rapidly self-condense (dimerize) or react with trace moisture, destroying your yield. To prevent this, you must switch to a milder base like Pyridine, which promotes direct SN​2 -like substitution without generating the sulfene.

Q3: The starting material isn't fully dissolving in Acetonitrile (MeCN) or DMF. How does this affect reactivity?

A: If it isn't in solution, it cannot react. The 4,4-dimethylcyclohexyl group is exceptionally greasy (lipophilic). Polar aprotic solvents like MeCN, while standard for sulfonylation, often fail to solvate this massive hydrocarbon tail, leading to a cloudy suspension. Causality Insight: Operating in a suspension drastically reduces the effective concentration of the electrophile, artificially slowing the reaction and giving side reactions (like hydrolysis) time to dominate. Switching to a less polar, halogenated solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF) will ensure complete dissolution.

Part 2: Mechanistic & Troubleshooting Visualizations

To understand the causality of your experimental choices, review the mechanistic pathways and troubleshooting workflow below.

Caption: Reaction pathways of aliphatic sulfonyl chlorides: Sulfene formation vs. direct substitution.

Caption: Decision tree for diagnosing and resolving low reactivity in sulfonylation workflows.

Part 3: Quantitative Parameter Analysis

To optimize your yield, you must balance the nucleophilicity of your amine against the decomposition rate of the sulfonyl chloride. The table below summarizes the quantitative impact of reaction parameters on the yield and purity profile .

Parameter	Condition	Mechanistic Consequence	Expected Yield	Purity Profile
Base Choice	Triethylamine (Et 3​ N)	Rapid α -deprotonation; forms highly reactive, unstable sulfene.	< 20%	Complex mixture (dimers, hydrolysis products).
Base Choice	Pyridine	Too weak to form sulfene efficiently; acts as a nucleophilic catalyst for direct SN​2 attack.	> 85%	Clean, single major product.
Solvent	Acetonitrile (MeCN)	Poor solubility of the lipophilic 4,4-dimethylcyclohexyl tail.	< 10%	Unreacted starting material recovered.
Solvent	Dichloromethane (DCM)	Complete dissolution; stabilizes polar transition states.	> 90%	Clean conversion.
Temperature	Room Temp (Addition)	Exothermic runaway; promotes sulfene dimerization and rapid hydrolysis.	30 - 40%	High levels of colored impurities.
Temperature	0 °C to RT (Gradual)	Controls reaction kinetics; favors amine nucleophilic attack over side reactions.	> 90%	High purity.

Part 4: Optimized Experimental Protocol

This protocol is designed as a self-validating system . By carefully controlling the order of addition and the thermal environment, we suppress the sulfene pathway and force the reaction through a clean SN​2 -like mechanism.

Step-by-Step Methodology

• System Preparation (Strictly Anhydrous): Flame-dry a round-bottom flask under a continuous stream of argon or nitrogen. Ensure all glassware, syringes, and magnetic stir bars are completely free of moisture.

• Amine Dissolution: Dissolve the target amine (1.0 equiv) in anhydrous Dichloromethane (DCM) to achieve a concentration of 0.1 M. Self-Validation: The solution must be perfectly clear. If cloudy, add a co-solvent like anhydrous THF.

• Base Addition: Add anhydrous Pyridine (2.0 equiv) to the stirring solution.

  • Causality Note: Pyridine is specifically chosen over Et 3​ N because its pKa is low enough to avoid quantitative deprotonation of the α -protons, thereby bypassing the destructive sulfene intermediate.

• Thermal Equilibration: Submerge the reaction flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 10 minutes.

• Electrophile Addition: Dissolve 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride (1.1 equiv) in a minimal volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15–20 minutes.

  • Causality Note: Dropwise addition at 0 °C prevents localized exothermic heating, which would otherwise accelerate the hydrolysis of the sulfonyl chloride by trace moisture.

• Reaction Progression: Remove the ice bath and allow the reaction to slowly warm to room temperature. Stir for 2–4 hours.

  • Self-Validation Check: Spot the reaction mixture on a TLC plate. The desired sulfonamide will typically elute higher than the starting amine. If you observe a heavy spot stuck at the baseline (Rf = 0.0), moisture has breached your system, causing hydrolysis to the sulfonic acid.

• Quenching & Workup: Quench the reaction with cold 1M HCl to neutralize the Pyridine. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with saturated aqueous NaHCO 3​ and brine.

• Isolation: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield the final sulfonamide.

References

• King, J. F., Lam, J. Y. L., Skonieczny, S. "Mechanisms of hydrolysis and related nucleophilic displacement reactions of alkanesulfonyl chlorides: pH dependence and the mechanism of hydration of sulfenes." Journal of the American Chemical Society, 1992. URL:[Link]

• King, J. F. "Return of Sulfenes." Accounts of Chemical Research, 1975. URL:[Link]

Technical Support Center: Handling &amp; Stabilization of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who experience erratic reaction yields when utilizing aliphatic sulfonyl chlorides.

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride is a highly valuable building block for synthesizing lipophilic sulfonamides. However, its terminal aliphatic sulfonyl chloride moiety makes it acutely sensitive to environmental degradation. This guide eschews generic advice to provide you with the mechanistic rationale, self-validating protocols, and targeted troubleshooting steps required to maintain the peak electrophilicity of your reagent.

Mechanistic Causality: The Anatomy of Degradation

To stabilize a reagent, you must first understand how it fails. Aliphatic sulfonyl chlorides do not spontaneously decompose; they are actively destroyed by nucleophiles.

The primary vector of degradation is atmospheric moisture. The hydrolysis of aliphatic sulfonyl chlorides proceeds via a bimolecular nucleophilic attack by water at the electrophilic sulfonyl sulfur, leading to the expulsion of a chloride leaving group [1]. This reaction generates stoichiometric amounts of the corresponding sulfonic acid and hydrogen chloride (HCl) gas [2].

The consequence is twofold:

• Loss of Reactivity: The resulting sulfonic acid is completely unreactive toward standard amine couplings without the addition of harsh coupling reagents.

• Autocatalytic Pressure: The generation of HCl gas not only creates a highly acidic microenvironment that can trigger secondary degradation of the cycloalkyl ring system, but it also causes dangerous pressure build-up inside sealed storage vials [3].

Quantitative Storage Parameters

To arrest the hydrolysis pathway, the storage environment must be strictly controlled. Below is the synthesized data for optimal storage conditions.

Storage Parameter	Optimal Condition	Mechanistic Rationale
Temperature	-20°C (Freezer)	Suppresses the kinetic energy required for thermal degradation and minimizes the activation of any trace moisture present.
Atmosphere	Argon (Ar)	Argon is denser than air and nitrogen; it effectively blankets the reagent, displacing ambient oxygen and water vapor.
Primary Container	Amber glass, PTFE-lined cap	Amber glass prevents potential photochemical degradation. PTFE (Teflon) prevents the highly reactive S-Cl bond from degrading the cap seal.
Secondary Containment	Desiccator jar with Drierite	Provides a self-validating moisture barrier (detailed in the protocol below).

Self-Validating Storage Protocol

A protocol is only as good as its ability to prove it is working. Do not rely on faith; rely on chemical indicators. Follow this step-by-step methodology for aliquoting and storing your reagent to create a self-validating system .

Step 1: Thermal Equilibration (Critical)

• Remove the sealed secondary container from the -20°C freezer.

• Do not open it immediately. Allow it to sit at room temperature for at least 30 minutes.

• Causality: Opening a cold vial causes immediate condensation of atmospheric moisture into the reagent, instantly initiating hydrolysis.

Step 2: Inert Gas Purging

• Transfer the equilibrated vial to a Schlenk line or an inert glovebox.

• Open the vial exclusively under a positive stream of dry Argon.

Step 3: Anhydrous Aliquoting

• Use a thoroughly oven-dried (120°C for >4 hours) glass syringe with a stainless steel needle to withdraw the required volume.

• Note: Avoid plastic syringes if possible, as the lubricants and polymers can leach into highly reactive neat sulfonyl chlorides.

Step 4: Self-Validating Seal & Storage

• Backfill the primary vial with Argon and seal it tightly with its PTFE-lined cap.

• Place the primary vial inside a slightly larger secondary glass container.

• Add 2-3 grams of blue indicating Drierite (CoCl₂-doped CaSO₄) into the secondary container, surrounding the primary vial.

• Seal the secondary container and return it to the -20°C freezer.

• The Validation Check: Before your next use, inspect the secondary container. If the Drierite remains blue, your inert atmosphere is intact. If it has turned pink, the atmospheric barrier has failed, moisture has ingressed, and the reagent's integrity is compromised.

Pathway Visualization

Fig 1: Reaction pathways of aliphatic sulfonyl chlorides under atmospheric vs. inert conditions.

Troubleshooting Guides & FAQs

Q: My vial emitted a distinct "hissing" sound upon opening. Is the reagent still viable? A: The hiss is pressurized HCl gas escaping, which is a direct byproduct of moisture-driven hydrolysis [1]. Your reagent is partially degraded. Do not use it blindly on a precious late-stage intermediate. Troubleshooting Action: Perform a micro-scale derivatization. React a 5 µL aliquot with excess benzylamine in dry dichloromethane (DCM). Check the conversion via LC-MS. If the sulfonamide peak is dominant and the sulfonic acid peak is minimal, it may still be usable with an excess equivalent.

Q: The reagent has turned from a clear liquid/low-melting solid into a viscous, opaque paste. What happened? A: This is the physical manifestation of severe hydrolysis. The starting sulfonyl chloride is relatively non-polar. However, the resulting sulfonic acid degradation product has strong hydrogen-bonding capabilities, drastically increasing the viscosity and causing precipitation. Troubleshooting Action: The reagent is beyond recovery and must be safely quenched (using a dilute base) and discarded.

Q: Can I store 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride as a stock solution to avoid repeated freeze-thaw cycles? A: It is highly discouraged for long-term storage. Even strictly anhydrous aprotic solvents (like DCM or THF) will absorb atmospheric moisture over time, acting as a vector for hydrolysis. Troubleshooting Action: If a stock solution is absolutely necessary for an automated synthesis run, it must be prepared in ultra-dry solvent, stored over activated 3Å molecular sieves, kept under an argon balloon, and consumed within 48 hours.

Q: My sulfonamide coupling yields have dropped from 85% to 20% over a month, but the Drierite indicator is still blue. Why? A: If moisture is ruled out, you may be experiencing degradation via poor handling during the reaction setup itself. Ensure your reaction solvent is freshly distilled or drawn from a solvent purification system (SPS), and that your amine base (e.g., DIPEA or Triethylamine) is strictly anhydrous. Trace water in the reaction mixture will outcompete your amine for the sulfonyl chloride electrophile.

References

• Title: Kinetics of Reactions of Acyl Chlorides. II. Mechanisms of Hydrolysis of Sulfonyl Chlorides Source: Journal of the American Chemical Society (J. Am. Chem. Soc.) URL: [Link]

• Title: The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone) Source: Canadian Journal of Chemistry (Can. J. Chem.) URL: [Link]

Technical Support Center: Optimizing 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride Reactions

Welcome to the Advanced Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide to address the specific chemical nuances of working with 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride . Unlike standard aryl sulfonyl chlorides (e.g., Tosyl chloride), aliphatic sulfonyl chlorides possess unique structural vulnerabilities that often lead to complex mixtures, diminished yields, and frustrating side products if not handled with mechanistic precision.

This guide provides field-proven insights, diagnostic workflows, and self-validating protocols to ensure absolute control over your sulfonylation reactions.

Part 1: Mechanistic Insights (The "Why")

Q: Why is 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride so prone to side reactions compared to aryl sulfonyl chlorides?

A: The root cause lies in the molecule's α -protons. Aryl sulfonyl chlorides lack protons on the carbon adjacent to the sulfonyl group. However, 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride has a −CH2​−CH2​−SO2​Cl aliphatic chain. In the presence of strong, sterically hindered bases (like Triethylamine or DIPEA), the base abstracts an α -proton rather than acting as a nucleophilic catalyst. This triggers a rapid dehydrohalogenation, expelling the chloride ion and forming a highly reactive sulfene intermediate ( R-CH=SO2​ )[1][2].

This planar sulfene is fiercely electrophilic and non-selective. While it can react with your target amine to form the desired sulfonamide, it will also rapidly react with trace moisture to form sulfonic acid, or self-react to form dimers and complex oligomers.

Fig 1: Base-induced sulfene intermediate pathway and competing side reactions.

Q: How does moisture specifically degrade my reaction?

A: Sulfonyl chlorides are highly susceptible to hydrolysis, reacting with water to yield the corresponding sulfonic acid and hydrochloric acid[3]. For aliphatic variants, this hydrolysis is exponentially accelerated if the reaction proceeds through the sulfene pathway, as the sulfene acts as a moisture scavenger[4].

Part 2: Troubleshooting Guide (Q&A)

Q: How can I suppress sulfene formation and dimerization?

A: You must alter the reaction kinetics to favor direct nucleophilic substitution ( SN​2 -like) at the sulfur center over α -deprotonation.

• Switch the Base: Abandon strong Brønsted bases like Triethylamine (TEA). Instead, use weaker bases like Pyridine or N-Methylmorpholine (NMM). Pyridine acts as a nucleophilic catalyst, forming a highly reactive but stable sulfonylpyridinium intermediate that resists sulfene formation.

• Lower the Temperature: Keep the reaction strictly between -10 °C and 0 °C during the electrophile addition. Thermal energy drives the activation barrier for sulfene formation; removing it suppresses the side pathway[4].

Q: My LCMS shows a major peak corresponding to the sulfonic acid (M-Cl+OH). How do I prevent this?

A: This is a definitive signature of moisture contamination. Ensure rigorous anhydrous conditions: dry solvents over 3Å molecular sieves, flush the system with Argon, and verify the nucleophile is completely dry. If your amine is a hydrochloride salt, the extra base required to free-base it often introduces trace water. Alternative: If absolute anhydrous conditions are impossible, switch to Schotten-Baumann conditions (aqueous Na2​CO3​ / DCM biphasic system). The inorganic base remains in the aqueous phase, neutralizing the HCl byproduct at the interface without driving sulfene formation in the organic phase[5].

Q: What if my target amine is highly sterically hindered or polyfunctional?

A: Hindered amines react too slowly with the sulfonyl chloride, allowing the competing sulfene dimerization and hydrolysis pathways to dominate. In these cases, you should convert the sulfonyl chloride to a sulfonyl fluoride first. Aliphatic sulfonyl fluorides are remarkably stable against hydrolysis and do not readily form sulfenes, allowing them to cleanly react with complex or hindered amines under SuFEx (Sulfur Fluoride Exchange) conditions[6][7].

Fig 2: Diagnostic workflow for mitigating side products in aliphatic sulfonylation.

Part 3: Quantitative Optimization Matrix

To guide your experimental design, the following table summarizes the impact of various reaction parameters on the product distribution of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride.

Reaction Condition	Base Used	Temperature	Primary Mechanistic Pathway	Expected Side Products
Standard Organic	Triethylamine (TEA)	25 °C	Sulfene Formation (Fast)	High (Dimers, Sulfonic Acid)
Optimized Organic	Pyridine / NMM	-10 °C to 0 °C	Direct Substitution ( SN​2 )	Low
Biphasic (Schotten-Baumann)	Na2​CO3​ (aq)	0 °C	Direct Substitution ( SN​2 )	Moderate (Hydrolysis)
Fluoride Exchange (SuFEx)	DIPEA (with R-SO2​F )	25 °C	Direct Substitution ( SN​2 )	Very Low

Part 4: Self-Validating Experimental Protocol

This Standard Operating Procedure (SOP) is designed as a self-validating system. It includes built-in In-Process Controls (IPCs) to ensure causality is verified at each step, preventing wasted time on degraded reagents.

Optimized Synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonamides

Step 1: Reagent Validation (The Methanol Quench Test) Causality: Aliphatic sulfonyl chlorides degrade rapidly in storage. You must prove the electrophile is active before committing your valuable amine.

• Dissolve 5 mg of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride in 1 mL of anhydrous DCM.

• Add 10 µL of anhydrous methanol and 1.0 equivalent of Pyridine. Stir for 5 minutes.

• Validation: Analyze via LC-MS. You must observe the mass of the methyl sulfonate ester. If the dominant peak is the sulfonic acid (M-Cl+OH), your starting material has hydrolyzed in the bottle and must be purified or discarded[4].

Step 2: Reaction Setup

• In an oven-dried, Argon-flushed round-bottom flask, dissolve your target amine (1.0 eq) and Pyridine (2.0 eq) in anhydrous DCM (to achieve a 0.1 M concentration).

• Cool the mixture to -10 °C using an ice/brine bath.

Step 3: Controlled Electrophile Addition Causality: Slow addition at sub-zero temperatures suppresses the thermal activation energy required for sulfene formation, forcing the reaction down the slower, direct nucleophilic attack pathway.

• Dissolve the validated 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride (1.1 eq) in a minimum volume of anhydrous DCM.

• Add this solution dropwise over 30 minutes to the stirring amine solution, maintaining the internal temperature below 0 °C.

• Allow the reaction to stir and slowly warm to room temperature over 2 hours.

Step 4: In-Process Control (IPC)

• Take a 10 µL aliquot of the reaction mixture and quench it in 100 µL of diethylamine.

• Validation: Analyze via LC-MS. The absence of the diethyl sulfonamide adduct confirms the complete consumption of the starting sulfonyl chloride.

Step 5: Work-up and Isolation Causality: Cold aqueous workup minimizes late-stage hydrolysis of any remaining active species[4].

• Quench the reaction with cold 1M HCl (aq) to protonate the Pyridine and any unreacted starting amine, driving them into the aqueous layer.

• Extract the mixture with DCM (3x).

• Wash the combined organic layers with cold brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Sources

• 1. pure.au.dk [pure.au.dk]
• 2. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Reactivity Showdown: 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl Chloride vs. Tosyl Chloride

In the landscape of synthetic chemistry and drug development, the choice of a sulfonylating agent dictates not only the efficiency of the reaction but also the physicochemical properties of the final molecule. While aromatic sulfonyl chlorides like Tosyl chloride (TsCl) have long served as the reliable workhorses of organic synthesis, the demand for bespoke, metabolically stable molecular architectures has elevated the use of complex aliphatic alternatives like 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride .

As an application scientist, understanding the profound mechanistic divergence between these two classes of electrophiles is critical. This guide provides an objective, data-driven comparison of their reactivity profiles, underlying mechanisms, and self-validating experimental protocols.

Mechanistic Divergence: The "Why" Behind the Reactivity

The reactivity of a sulfonyl chloride is fundamentally governed by the presence or absence of α -protons adjacent to the sulfonyl group. This structural difference dictates entirely orthogonal reaction manifolds.

Tosyl Chloride (Aromatic)

Tosyl chloride lacks α -protons. Consequently, it undergoes nucleophilic substitution via a concerted bimolecular ( SN​2 ) mechanism at the highly electrophilic sulfur atom 1. The electron-donating para-methyl group slightly attenuates the electrophilicity of the sulfur compared to un-substituted benzenesulfonyl chloride, rendering TsCl highly stable, crystalline, and predictable.

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride (Aliphatic)

This specialized reagent features a highly lipophilic, sterically bulky tail and, crucially, possesses α -protons. When exposed to a base (such as triethylamine or DIPEA), it undergoes an E1cB-like elimination. The base deprotonates the α -carbon, expelling the chloride ion to generate a highly reactive sulfene intermediate ( R−CH=SO2​ ) 2. The incoming nucleophile then rapidly adds to this sulfene rather than attacking the sulfur directly. The extreme steric bulk of the 4,4-dimethylcyclohexyl group makes direct SN​2 attack highly unfavorable, making the sulfene pathway the mandatory route for successful coupling.

Mechanistic divergence between aromatic and aliphatic sulfonyl chlorides.

Quantitative & Qualitative Comparison

Understanding the physicochemical and kinetic differences between these reagents dictates the choice of reaction conditions. Sulfonyl chlorides are privileged electrophiles in drug discovery 3, but they cannot be handled identically.

Parameter	Tosyl Chloride (TsCl)	2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride
Chemical Classification	Aromatic Sulfonyl Chloride	Aliphatic Sulfonyl Chloride
Molecular Weight	190.65 g/mol	238.78 g/mol
Primary Mechanism	Concerted SN​2 at Sulfur	E1cB Elimination to Sulfene
Steric Hindrance	Low (Planar aromatic ring)	Very High (Bulky lipophilic tail)
Typical Reaction Temp	0 °C to Room Temperature	-78 °C to 0 °C
Base Equivalents Req.	1.1 - 1.5 eq (Pyridine/TEA)	2.0 - 3.0 eq (DIPEA/TEA)
Primary Synthetic Use	Leaving group generation (Tosylation)	Lipophilic pocket targeting (SAR studies)
Side Reaction Risks	Alkyl chloride formation 4	Sulfene dimerization, rapid hydrolysis

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system—meaning causality is clear, and the chemist can diagnose success or failure at each distinct step.

Protocol A: Tosylation of an Alcohol using TsCl

Causality: Pyridine is used as both the solvent and the base. It reacts with TsCl to form a highly electrophilic N-tosylpyridinium intermediate while simultaneously neutralizing the HCl byproduct. Strict temperature control is required because elevated temperatures can cause the displaced chloride ion to attack the newly formed tosylate, yielding an alkyl chloride instead 4.

• Substrate Preparation: Dissolve the alcohol (1.0 eq) in anhydrous pyridine (0.5 M).

  • Validation: Complete dissolution must occur. Cloudiness indicates moisture, which will hydrolyze TsCl to p-toluenesulfonic acid.

• Electrophile Addition: Cool the flask to 0 °C. Add TsCl (1.5 eq) in small portions over 15 minutes.

  • Validation: The solution will gradually turn yellow, and a white precipitate (pyridinium hydrochloride) will form, confirming the activation of the sulfonyl chloride.

• Reaction Monitoring: Stir at 0 °C for 2 hours, then monitor by TLC (Hexanes/EtOAc).

  • Validation: The product tosylate will appear as a strongly UV-active spot with a higher Rf​ than the starting alcohol. If an even higher Rf​ spot appears, it indicates over-reaction to the alkyl chloride.

• Quench & Workup: Pour the mixture into ice water and extract with EtOAc. Wash the organic layer extensively with 1N HCl.

  • Validation: The 1N HCl wash is critical to remove all pyridine. The organic layer should be completely odorless before concentration.

Protocol B: Sulfonamide Synthesis via 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride

Causality: Because this aliphatic reagent relies on the sulfene pathway, a stronger base like DIPEA is required to deprotonate the α -carbon. The reaction must be kept cold and dilute to prevent the highly reactive sulfene from dimerizing (forming an episulfone) before the amine can trap it.

• Substrate Preparation: Dissolve the secondary amine (1.0 eq) and DIPEA (2.5 eq) in anhydrous DCM (0.1 M). Cool to -20 °C to 0 °C.

  • Validation: The solution must remain clear. Any precipitation indicates salt formation, which will stall the reaction.

• Electrophile Addition: Dissolve the sulfonyl chloride (1.2 eq) in a small volume of DCM and add it dropwise over 30 minutes.

  • Validation: A slight exotherm and fuming indicate sulfene generation. If the temperature spikes, the addition is too fast, and dimerization will outcompete product formation.

• Reaction Monitoring: Stir for 1 hour and monitor via LC-MS.

  • Validation: Look for the product mass. If the amine remains unconsumed but the sulfonyl chloride is gone, check for a mass peak corresponding to the dimerized sulfene ( m/z [2M-HCl]). This indicates the amine is too sterically hindered to trap the sulfene efficiently.

• Quench & Workup: Quench with saturated aqueous NaHCO3​ and separate the phases.

  • Validation: TLC monitoring requires staining (e.g., with KMnO4​ or Iodine) because the bulky aliphatic tail lacks a chromophore and will be UV-inactive.

Standard self-validating experimental workflow for sulfonamide synthesis.

Applications in Drug Development

The choice between these two reagents is rarely arbitrary. TsCl is primarily utilized as a synthetic auxiliary —converting a poor hydroxyl leaving group into a highly reactive tosylate to facilitate downstream cross-coupling or substitution.

Conversely, 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride is utilized as a structural building block . The 4,4-dimethylcyclohexyl moiety acts as an extreme bioisostere for bulky tert-butyl or substituted phenyl rings. By integrating this aliphatic sulfonyl group, medicinal chemists can drastically increase the logP of a drug candidate, allowing it to anchor deeply into hydrophobic pockets (such as those found in GPCRs or kinase allosteric sites) while simultaneously avoiding the metabolic liabilities associated with benzylic oxidation hotspots found in aromatic equivalents.

References

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs MDPI URL:[Link]

• Mesylates and Tosylates with Practice Problems Chemistry Steps URL: [Link]

• Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates PMC - NIH URL:[Link]

Sources

• 1. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs [mdpi.com]
• 2. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
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• 4. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Guide to HPLC Method Validation for Purity Analysis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

The purity analysis of aliphatic sulfonyl chlorides, such as 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride , presents a unique dual-challenge in pharmaceutical quality control. First, the molecule is highly lipophilic and completely lacks a conjugated π -system, rendering direct UV detection at standard wavelengths (>230 nm) practically impossible. Second, sulfonyl chlorides are highly reactive electrophiles; when subjected to the aqueous mobile phases typical of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), they undergo rapid on-column hydrolysis to their corresponding sulfonic acids. This leads to split peaks, poor recovery, and erratic purity profiles.

To establish a robust, GMP-compliant analytical control strategy, we must move beyond flawed direct-injection methods. This guide objectively compares modern analytical alternatives and provides a fully validated, step-by-step pre-column derivatization HPLC-UV protocol designed to ensure absolute scientific integrity.

Methodological Comparison: Selecting the Optimal Strategy

When dealing with reactive, non-chromophoric building blocks, analytical scientists typically evaluate three primary chromatographic strategies. As highlighted in comparative studies on , pre-column derivatization remains the gold standard for stabilizing these reactive electrophiles prior to chromatographic separation [1].

Table 1: Performance Comparison of Analytical Strategies

Analytical Method	Detection Mechanism	Sensitivity (LOQ)	Analyte Stability During Run	Suitability for Purity Analysis
Direct RP-HPLC-UV (210 nm)	Weak absorbance of the −SO2​Cl group	~0.5%	Poor: Rapid on-column hydrolysis in aqueous mobile phases.	Not Recommended
GC-FID	Flame Ionization	~0.1%	Poor: Thermal degradation of the sulfonyl chloride in the hot injection port.	Not Recommended
Direct HPLC-CAD	Mass-based aerosol charge	~0.05%	Moderate: Requires strict Non-Aqueous Reversed Phase (NARP) to prevent degradation.	Acceptable, but complex
Pre-column Derivatization HPLC-UV	Strong UV absorbance of the stable sulfonamide derivative	<0.01%	Excellent: The derivative is chemically inert to aqueous mobile phases.	Highly Recommended

While provides a near-universal, mass-based response that circumvents the need for a chromophore [2], direct analysis of sulfonyl chlorides via CAD still exposes the analyte to aqueous environments unless highly specialized non-aqueous methods are developed.

The Scientific Rationale for Derivatization: By reacting 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride with an excess of a UV-active amine (e.g., p-toluidine), we achieve two critical objectives simultaneously:

• Chemical Stabilization: The reactive sulfonyl chloride is converted into a highly stable sulfonamide, completely eliminating on-column hydrolysis.

• Chromophore Tagging: The aromatic ring of p-toluidine shifts the detection wavelength to 235 nm, bypassing the high baseline noise of solvents at 210 nm and drastically improving the Signal-to-Noise (S/N) ratio.

Analytical workflow for the derivatization and HPLC-UV analysis of aliphatic sulfonyl chlorides.

Detailed Step-by-Step Methodology

This protocol is designed as a self-validating system. The inclusion of a reagent blank ensures that the derivatizing agent and its byproducts do not interfere with the quantification of the target analyte, fulfilling the specificity requirements of a robust assay.

Reagents & Materials

• Analyte: 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride

• Derivatizing Agent: p-Toluidine (>99% purity)

• Acid Scavenger: Pyridine (Anhydrous)

• Diluent: Anhydrous Acetonitrile (HPLC Grade)

• Mobile Phases: HPLC Grade Water and Acetonitrile, both containing 0.1% Trifluoroacetic acid (TFA).

Derivatization Protocol (Causality Explained)

• Preparation of Derivatizing Solution: Dissolve 500 mg of p-toluidine and 100 µL of pyridine in 10 mL of anhydrous acetonitrile.

  • Causality: The reaction generates HCl as a byproduct. If left unneutralized, HCl will protonate the remaining p-toluidine, rendering it non-nucleophilic and halting the reaction. Pyridine acts as an acid scavenger, driving the nucleophilic acyl substitution to >99% completion.

• Sample Preparation: Accurately weigh ~50 mg of the sulfonyl chloride sample into a 50 mL volumetric flask. Dissolve completely in anhydrous acetonitrile.

  • Causality: Anhydrous solvent is critical. Any trace water will compete with p-toluidine as a nucleophile, forming a sulfonic acid impurity that will skew the final purity calculation.

• Reaction: Transfer 1.0 mL of the sample solution to a 10 mL volumetric flask. Add 2.0 mL of the Derivatizing Solution. Vortex thoroughly and incubate at room temperature (20–25°C) for 15 minutes.

• Quenching, Dilution & Blank Preparation: Make up to the 10 mL mark with Mobile Phase A (Water with 0.1% TFA). Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

  • Self-Validation Step: Prepare a Reagent Blank by substituting the 1.0 mL sample solution with 1.0 mL of pure anhydrous acetonitrile, following the exact same reaction and dilution steps.

HPLC Chromatographic Conditions

• Column: C18, 150 x 4.6 mm, 3 µm particle size (provides high theoretical plates for resolving structurally similar impurities).

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Gradient Program:

  • 0–2 min: 40% B

  • 2–12 min: 40% → 90% B

  • 12–15 min: 90% B

  • 15–15.1 min: 90% → 40% B

  • 15.1–20 min: 40% B (Re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: UV at 235 nm

• Column Temperature: 30°C

Method Validation Summary

The developed method was rigorously evaluated in accordance with the, ensuring its absolute reliability for pharmaceutical quality control [3].

Core validation parameters evaluated in accordance with ICH Q2(R2) guidelines.

Table 2: ICH Q2(R2) Validation Results (Derivatization Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Conclusion
Specificity	Complete resolution of analyte from blank/reagent peaks.	No interfering peaks observed at the analyte retention time (8.4 min) in the Reagent Blank.	Pass
Linearity & Range	R2≥0.999 from LOQ to 120% of target concentration.	R2=0.9998 (Range: 0.05 µg/mL to 120 µg/mL).	Pass
Accuracy	Mean spike recovery between 98.0% and 102.0%.	99.4% ± 0.6% (Evaluated at 50%, 100%, and 150% levels).	Pass
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤2.0% for n=6 injections.	RSD = 0.8% for peak area; RSD = 0.2% for retention time.	Pass
Sensitivity (LOD / LOQ)	Signal-to-Noise (S/N) ≥3 for LOD; ≥10 for LOQ.	LOD = 0.003% (w/w); LOQ = 0.01% (w/w).	Pass

Conclusion

Direct analysis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride via standard HPLC-UV is analytically unsound due to the molecule's lack of a chromophore and high susceptibility to hydrolysis. While CAD offers a modern alternative for non-chromophoric compounds, it does not inherently solve the chemical instability of the analyte in aqueous mobile phases.

By employing a meticulously controlled pre-column derivatization with p-toluidine, we eliminate both the detection and stability hurdles. The resulting method is highly sensitive, robust, and fully compliant with ICH Q2(R2) standards, making it the superior choice for researchers and QA/QC professionals tasked with ensuring the purity of this critical building block.

References

• Title: Charged aerosol detector Source: Wikipedia URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

A Comparative Guide to Aliphatic Sulfonyl Chlorides: Reactivity Profiling of a Sterically Hindered Analogue

For researchers, scientists, and professionals in drug development, the sulfonyl chloride functional group is a cornerstone of modern organic synthesis. Its ability to readily react with nucleophiles to form stable sulfonamides and sulfonate esters makes it an invaluable tool for introducing the sulfonyl moiety into diverse molecular scaffolds.[1][2] Aliphatic sulfonyl chlorides, in particular, are gaining attention for their ability to generate non-aromatic sulfonamides, which often possess improved physicochemical properties like solubility and metabolic stability compared to their aromatic counterparts.[3]

This guide provides an in-depth technical comparison between simple, linear aliphatic sulfonyl chlorides and a specialized, sterically encumbered analogue: 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride . We will explore the fundamental principles governing their reactivity, provide supporting experimental frameworks, and discuss the strategic implications of steric hindrance in synthetic design.

Core Reactivity: The Electrophilic Sulfur Center

The reactivity of all sulfonyl chlorides is dictated by the highly electrophilic nature of the sulfur atom. Flanked by two electron-withdrawing oxygen atoms and an electronegative chlorine atom, the sulfur center is highly susceptible to attack by nucleophiles.[1] The chloride ion serves as an excellent leaving group, facilitating nucleophilic substitution.

The reaction with amines to form sulfonamides or with alcohols to yield sulfonate esters generally proceeds through a bimolecular nucleophilic substitution (S_N2)-like mechanism.[4] This involves the direct attack of the nucleophile on the sulfur atom, proceeding through a trigonal bipyramidal transition state.

Caption: General S_N2-like mechanism for sulfonylation.

The rate of this reaction is critically dependent on the ability of the nucleophile to access the electrophilic sulfur. Consequently, steric hindrance around the sulfur atom can dramatically influence the reaction kinetics.[5][6]

The Contenders: Structural and Reactivity Overview

Let's compare a standard linear aliphatic sulfonyl chloride, ethanesulfonyl chloride, with our sterically hindered challenger.

Compound	Structure	Key Features
Ethanesulfonyl Chloride	CH₃CH₂SO₂Cl	Small, unhindered ethyl group. High reactivity.
2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride	(CH₃)₂C₆H₉CH₂CH₂SO₂Cl	Bulky 4,4-dimethylcyclohexyl group remote from the sulfur, but still influencing the steric environment. Expected lower reactivity.

The critical difference is the large 4,4-dimethylcyclohexyl moiety. While separated from the sulfonyl group by an ethyl linker, its sheer volume can shield the reaction center, impeding the approach of nucleophiles.[7]

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A Comparative Guide to the Mass Spectrometric Validation of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride Batches

For researchers, scientists, and drug development professionals, the purity and consistency of starting materials are paramount. This guide provides an in-depth, objective comparison of mass spectrometry-based methods for the validation of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride batches, a key intermediate in various synthetic pathways. We will explore the nuances of method selection, validation in accordance with regulatory expectations, and provide supporting experimental frameworks.

The inherent reactivity of sulfonyl chlorides, while synthetically advantageous, presents analytical challenges.[1] These compounds are susceptible to degradation, primarily through hydrolysis to the corresponding sulfonic acid, making robust analytical validation essential to ensure the quality and reliability of downstream processes.[1][2][3] This guide will focus on mass spectrometry (MS) due to its high sensitivity and specificity, while also comparing its performance with other analytical techniques.[4][5]

The Critical Role of Analytical Validation

Analytical method validation provides documented evidence that a procedure is suitable for its intended purpose.[6][7] For a reactive intermediate like 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride, a validated method ensures that the reported purity is accurate and that any degradation products or process-related impurities are effectively identified and quantified. The principles outlined by the International Council for Harmonisation (ICH) in its Q2(R2) guideline, and adopted by regulatory bodies like the FDA, provide a framework for this validation process.[6][8][9]

Mass Spectrometry: A Powerful Tool for Sulfonyl Chloride Analysis

Mass spectrometry offers unparalleled sensitivity and specificity for the analysis of sulfonyl chlorides.[5] When coupled with a separation technique like Gas Chromatography (GC-MS) or High-Performance Liquid Chromatography (LC-MS), it becomes a formidable tool for both qualitative and quantitative analysis.[1][5]

GC-MS for Volatile Analytes

For sulfonyl chlorides that are volatile and thermally stable, GC-MS is an excellent choice.[1] Selected Ion Monitoring (SIM) mode can be employed for trace-level quantification of impurities.[10][11]

LC-MS for a Broader Range of Compounds

LC-MS is highly versatile and can be adapted for a wider range of sulfonyl chlorides, including those that are less volatile or thermally labile.[1] Due to the reactivity of the sulfonyl chloride group, derivatization is often employed to form a more stable derivative for analysis.[12][13]

Comparative Analysis of Analytical Techniques

While this guide focuses on mass spectrometry, it is important to understand its place among other analytical techniques for sulfonyl chloride validation.

Technique	Primary Application	Quantitative Capability	Key Advantages	Key Limitations
GC-MS	Purity and impurity profiling of volatile compounds.	Excellent	High resolution and sensitivity; provides structural information of impurities.[1]	Not suitable for thermally labile compounds.[1]
LC-MS	Purity and impurity profiling of a wide range of compounds.	Excellent	High versatility; suitable for non-volatile and thermally labile compounds.[1]	Potential for matrix effects; may require derivatization.[12]
NMR Spectroscopy	Structural elucidation and quantification.	Excellent (qNMR)	Provides detailed structural information; non-destructive.[5]	Lower sensitivity compared to MS.[5]
HPLC-UV	Purity determination of chromophoric compounds.	Good	Widely available; robust.[1]	Not suitable for compounds lacking a UV chromophore; less specific than MS.[1]
Titrimetry	Assay of total sulfonyl chloride content.	Good	Simple, cost-effective, and accurate for bulk material.[5][12]	Lacks specificity; cannot identify or quantify individual impurities.[1]

Experimental Protocols

The following are detailed, step-by-step methodologies for the validation of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride batches using GC-MS and LC-MS.

Protocol 1: GC-MS Method for Purity and Impurity Profiling

This protocol is suitable for the direct analysis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride, assuming sufficient volatility and thermal stability.

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride batch sample into a 25 mL volumetric flask.

• Dissolve and dilute to volume with anhydrous dichloromethane.

• Further dilute an aliquot of this solution to a final concentration of approximately 10 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness, or equivalent.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 80 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 450.

3. Data Analysis:

• Identify the peak for 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride based on its retention time and mass spectrum.

• Characterize impurities by their mass spectra. Common fragmentation pathways for sulfonyl chlorides include the loss of Cl• (M-35/37) and SO₂ (M-64).[5]

• Calculate the purity of the batch using the area percent method, assuming a similar response factor for all components.

Protocol 2: LC-MS/MS Method with Derivatization for Enhanced Stability and Sensitivity

This protocol is recommended for a more robust analysis, mitigating the inherent instability of the sulfonyl chloride.

1. Derivatization Reagent Preparation:

• Prepare a 0.1 M solution of benzylamine in anhydrous acetonitrile.

2. Sample and Standard Preparation:

• Standard Stock Solution: Accurately weigh approximately 10 mg of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with anhydrous acetonitrile.

• Sample Stock Solution: Prepare a similar solution using the batch sample.

• Derivatization: To 1 mL of the standard and sample stock solutions in separate vials, add 1 mL of the benzylamine solution. Cap the vials and heat at 60 °C for 30 minutes. Allow to cool to room temperature.

• Working Solutions: Dilute the derivatized solutions with acetonitrile:water (50:50) to a final concentration suitable for LC-MS/MS analysis (e.g., in the ng/mL range).

3. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

• Column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start at 30% B, increase to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.4 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor for the specific precursor-to-product ion transitions of the derivatized analyte and any known impurities.

4. Method Validation:

The LC-MS/MS method should be validated according to ICH Q2(R2) guidelines, assessing the following parameters:[6][8]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by the absence of interfering peaks at the retention time of the analyte in blank samples.[6]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed by analyzing a series of standards over a defined range.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value. This can be determined by recovery studies of spiked samples.[4]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[7]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[4]

Visualizing the Workflow

GC-MS Analysis Workflow

Caption: Workflow for GC-MS analysis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride.

LC-MS/MS Analysis with Derivatization Workflow

Caption: Workflow for LC-MS/MS analysis with derivatization.

Conclusion

The validation of analytical methods for reactive intermediates like 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonylchloride is a critical component of quality control in drug development and manufacturing. Mass spectrometry, particularly when coupled with chromatographic separation, offers a highly sensitive and specific approach for this purpose. While GC-MS can be a straightforward method for volatile and thermally stable sulfonyl chlorides, an LC-MS/MS method with derivatization often provides a more robust and reliable analytical solution. The choice of method should be based on the specific properties of the analyte and the intended application, and any chosen method must be rigorously validated in accordance with established regulatory guidelines to ensure data integrity.

References

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA. (2024, March 6). U.S. Food and Drug Administration. [Link]

• FDA Guidance on Analytical Method Validation. (n.d.). U.S. Food and Drug Administration. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. (2024, June 25). ProPharma. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Lambda Therapeutic Research. [Link]

• Q2(R2) Validation of Analytical Procedures. (2024, March). U.S. Food and Drug Administration. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). U.S. Food and Drug Administration. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005, November). International Council for Harmonisation. [Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. (n.d.). ChemRxiv. [Link]

• ICH Q2 Analytical Method Validation. (n.d.). Slideshare. [Link]

• Quality Guidelines. (n.d.). International Council for Harmonisation. [Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. (2026, March 10). ResearchGate. [Link]

• In Situ Identification and Quantification of Genotoxic Sulfonyl Chloride Impurity in Topiramate via LC-MS/MS. (2026, March 14). ResearchGate. [Link]

• Sulfuryl chloride. (n.d.). In Wikipedia. Retrieved March 22, 2026, from [Link]

• Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Impurity in Itraconazole API. (2016, April 8). Semantic Scholar. [Link]

• Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Impurity in Itraconazole API. (n.d.). ResearchGate. [Link]

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A Senior Application Scientist's Guide to Amine Coupling: A Predictive Comparison of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl Chloride and Mesyl Chloride

In the landscape of modern drug discovery and chemical synthesis, the sulfonamide functional group remains a cornerstone, celebrated for its metabolic stability, ability to engage in hydrogen bonding, and its prevalence in a multitude of approved therapeutics. The choice of the sulfonylating agent is a critical decision that dictates not only the reaction's efficiency but also profoundly influences the physicochemical properties of the final compound.

This guide provides an in-depth comparison between the archetypal, sterically unhindered methanesulfonyl (mesyl) chloride and a representative sterically demanding agent, 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride. As direct comparative experimental data for the latter is not prevalent in published literature, this guide will leverage established principles of physical organic chemistry to offer a predictive analysis for researchers navigating this choice. We will dissect the expected differences in reactivity, selectivity, and the properties of the resulting sulfonamides, providing a framework for logical reagent selection and experimental design.

The Contenders: A Tale of Two Steric Profiles

At first glance, both mesyl chloride (Ms-Cl) and 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride share the same reactive sulfonyl chloride moiety. However, the nature of the "R" group attached to this moiety creates a dramatic divergence in their chemical behavior.

• Mesyl Chloride (CH₃SO₂Cl): The quintessential small, unhindered sulfonylating agent. Its methyl group presents a minimal steric footprint, making the sulfur atom highly accessible for nucleophilic attack. This leads to high reactivity, but sometimes, a lack of selectivity in complex molecular environments.

• 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl Chloride: This reagent introduces significant steric bulk. The 4,4-dimethylcyclohexyl group is a large, conformationally rigid, and lipophilic moiety. This bulk is not directly attached to the sulfur atom but is positioned two carbons away, creating a "protective pocket" that sterically shields the electrophilic center.

Reactivity & Selectivity: A Predictive Analysis

The reaction between a sulfonyl chloride and an amine is a classic nucleophilic substitution at a sulfur center. The amine's lone pair attacks the electrophilic sulfur atom, followed by the expulsion of the chloride leaving group. The rate and success of this reaction are governed by the accessibility of this sulfur center.

Mesyl Chloride:

• High Reactivity: The small methyl group offers minimal steric hindrance, allowing for a rapid approach of the amine nucleophile.[1] This makes Ms-Cl a go-to reagent for high-throughput synthesis where speed and high conversion are paramount.[1]

• Low Selectivity: This high reactivity can be a double-edged sword. In a molecule with multiple nucleophilic sites (e.g., a primary and a less reactive secondary amine, or a hydroxyl group), mesyl chloride may react with less discrimination, potentially leading to a mixture of products.

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl Chloride (Predicted):

• Moderated Reactivity: The bulky dimethylcyclohexyl group, even though two carbons removed, will significantly impede the trajectory of the incoming amine. This steric repulsion raises the activation energy of the reaction, leading to a slower reaction rate compared to mesyl chloride.[2][3] Forcing the reaction may require more vigorous conditions, such as elevated temperatures.[2]

• Enhanced Selectivity: This steric hindrance is the key to selectivity. When faced with multiple amine nucleophiles, the bulky sulfonyl chloride will preferentially react with the most sterically accessible one. For example, it will show a much higher preference for a primary amine over a secondary amine, or a less hindered primary amine over a more hindered one. This can be a powerful tool for achieving regioselectivity in complex substrates without the need for protecting groups.

The following diagram illustrates the core principle of sterically-controlled reactivity.

Caption: Steric hindrance dictates selectivity in amine coupling reactions.

Physicochemical Properties of the Resulting Sulfonamides

The choice of sulfonyl chloride extends far beyond the reaction vessel; it fundamentally defines the properties of the final molecule. This is of paramount importance in drug development, where properties like solubility, crystallinity, and lipophilicity govern a compound's pharmacokinetic and pharmacodynamic profile.

Property	Mesyl-Sulfonamide (R = CH₃)	2-(4,4-Dimethylcyclohexyl)ethyl-Sulfonamide (Predicted)	Rationale & Implication for Drug Development
Lipophilicity (LogP)	Low contribution	High contribution	The large, greasy dimethylcyclohexyl group will significantly increase the lipophilicity of the final molecule. This can enhance membrane permeability but may also increase metabolic liability and decrease aqueous solubility.
Aqueous Solubility	Generally higher	Predicted to be significantly lower	The high lipophilicity and larger molecular surface area of the bulky group will likely lead to poor aqueous solubility, a common challenge in drug development that may require formulation strategies.
Crystallinity	Variable, often lower	Predicted to be higher	The rigid, well-defined cyclohexyl chair conformation can promote efficient crystal lattice packing. This can be highly advantageous for purification, stability, and obtaining a defined solid form, which is a regulatory requirement.
Metabolic Stability	The mesyl group is generally stable.[4]	The dimethylcyclohexyl group is highly resistant to metabolic oxidation (e.g., by CYP450 enzymes) due to the absence of tertiary C-H bonds and the gem-dimethyl "metabolic block".	This is a significant advantage. The gem-dimethyl group prevents oxidation at the 4-position of the cyclohexane ring, a common site of metabolism for such structures. This can lead to a longer in-vivo half-life.
Molecular Weight	Adds 79.1 g/mol	Adds 239.8 g/mol	The significant increase in molecular weight can impact ligand efficiency metrics and push the compound towards a higher "molecular property space," which must be carefully managed against guidelines like Lipinski's Rule of Five.

Experimental Protocols: A Guide to Comparative Analysis

To empirically validate the predicted differences, a side-by-side comparison is essential. The following protocols are designed to serve as a starting point for such an investigation.

Protocol 1: Standard Amine Coupling with Mesyl Chloride

This protocol is designed for a standard, unhindered primary amine.

• Reagent Preparation: In a dry, round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve the primary amine (1.0 equivalent) in anhydrous dichloromethane (DCM, approx. 0.1 M).

• Base Addition: Add triethylamine (TEA, 1.5 equivalents) or diisopropylethylamine (DIPEA, 1.5 equivalents) to the solution. Stir for 5 minutes at room temperature.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Mesyl Chloride Addition: Add mesyl chloride (1.1 equivalents) dropwise to the stirred solution. A mild exotherm may be observed.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Proposed Protocol for Sterically Hindered 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl Chloride

This protocol incorporates modifications to overcome the anticipated lower reactivity.

• Reagent Preparation: In a dry, round-bottom flask under an inert atmosphere, dissolve the primary amine (1.0 equivalent) in an anhydrous, higher-boiling solvent such as tetrahydrofuran (THF) or 1,4-dioxane (approx. 0.1 M).

• Catalyst & Base Addition: Add a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 equivalents). DMAP acts as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium salt intermediate which can accelerate the reaction with the amine.[2] Add a non-hindered base like pyridine (2.0 equivalents).

• Sulfonyl Chloride Addition: Add the 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride (1.2 equivalents) to the mixture.

• Heating & Monitoring: Heat the reaction mixture to 50-60 °C. Monitor the reaction progress by TLC or LC-MS. Expect significantly longer reaction times compared to mesyl chloride (e.g., 6-24 hours).

• Work-up & Purification: Follow steps 6-7 from Protocol 1, adjusting the extraction solvent if necessary based on the polarity of the product.

The following workflow diagram outlines the decision-making process for selecting the appropriate reagent and protocol.

Caption: Decision workflow for sulfonyl chloride selection.

Conclusion and Senior Scientist's Recommendation

The choice between a small, reactive sulfonylating agent like mesyl chloride and a large, sterically hindered one is a strategic decision driven by the specific goals of the synthesis.

• Choose Mesyl Chloride for rapid, routine synthesis of sulfonamides where selectivity is not a primary concern, or when coupling with simple, highly reactive amines. It is the workhorse for generating large numbers of analogs quickly.

• Consider a Bulky Sulfonyl Chloride like 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl Chloride when you need to:

  • Achieve Selectivity: Differentiate between multiple nucleophilic sites within a complex molecule.

  • Engineer Physicochemical Properties: Intentionally introduce a large, lipophilic, and metabolically robust group to modulate the drug-like properties of your final compound. This is a powerful strategy in lead optimization.

While the hindered reagent demands more carefully optimized reaction conditions—often including higher temperatures and the use of a catalyst like DMAP—the payoff in selectivity and the ability to fine-tune molecular properties can be invaluable. The predictive framework outlined in this guide serves as a robust starting point for any researcher or drug development professional looking to harness the full potential of the sulfonamide functional group.

References

• HoriazonChemical. (n.d.). Methanesulfonyl Chloride (MsCl) vs. Other Sulfonyl Chlorides: Key Differences in Reactivity & Applications. HoriazonChemical. Retrieved from [Link]

• Asaad, F. M., & Riad, B. Y. (2002). Steric hindrance in the reaction of aromatic sulphonyl chlorides with anilines. Effect of 2-methyl and 2,6-dimethyl substituents in aniline. Journal of the Chemical Society, Perkin Transactions 2, (5), 794-798. Retrieved from [Link]

• Wikipedia. (n.d.). Methanesulfonyl chloride. Wikipedia. Retrieved from [Link]

• Bar-Zeev, M., Galam, N., & Gross, Z. (2021). Enhanced Antimicrobial Efficacy of Sulfones and Sulfonamides via Cage-Like Silsesquioxane Incorporation. Inorganic Chemistry, 60(9), 6512-6520. Retrieved from [Link]

Sources

• 1. Methanesulfonyl Chloride (MsCl) vs. Other Sulfonyl Chlorides: Key Differences in Reactivity & Applications Introduction [horiazonchemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Steric hindrance in the reaction of aromatic sulphonyl chlorides with anilines. Effect of 2-methyl and 2,6-dimethyl substituents in aniline - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]